Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 4-substituted-2-(methylthio)pyrimidine-5-carboxylates: A Focus on the Uncharacterised Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, and synthetic methodologies related to ethyl 4-substituted-2-(methylthio)pyrimidine-5-carboxylates, a class of heterocyclic compounds with significant potential in medicinal chemistry. While direct literature on the target molecule, Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, is not available, this guide will establish a robust framework for its synthesis and characterization by drawing on established knowledge of closely related analogues, particularly the well-documented Ethyl 4-methyl-2-(methylthio)pyrimidine-5-carboxylate. We will delve into the versatile reactivity of the 2-(methylthio)pyrimidine core, explore potential synthetic pathways, and provide detailed experimental protocols for the synthesis of key precursors. This document aims to serve as a valuable resource for researchers interested in the design and development of novel pyrimidine-based therapeutic agents.

Introduction: The Pyrimidine Scaffold in Drug Discovery

The pyrimidine ring is a fundamental heterocyclic motif present in a vast array of biologically active molecules, including nucleic acids and numerous pharmaceuticals. Its versatile chemical nature allows for extensive functionalization, making it a privileged scaffold in drug discovery programs targeting a wide range of diseases, including cancer, viral infections, and bacterial diseases. The strategic introduction of various substituents onto the pyrimidine core can significantly modulate the physicochemical properties and biological activity of the resulting molecules.

Among the diverse range of substituted pyrimidines, those bearing a methylthio group at the 2-position and a carboxylate at the 5-position are particularly valuable intermediates. The 2-methylthio group serves as a versatile handle for further chemical modifications, while the C-4 position offers a prime site for introducing diversity-oriented substituents. This guide will focus on the synthesis and properties of this class of compounds, with a specific emphasis on the yet-to-be-characterized Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate .

Chemical Identity and Physicochemical Properties

Due to the absence of literature on Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, we will present the known properties of a close structural analogue, Ethyl 4-methyl-2-(methylthio)pyrimidine-5-carboxylate , to provide a foundational understanding.

Property	Value	Reference
Molecular Formula	C9H12N2O2S	[1][2]
Molecular Weight	212.27 g/mol	[2]
CAS Number	7234-25-5	[1][2]
Appearance	Solid	[1]
Melting Point	59-60 °C	[1]
Boiling Point	445.6 °C at 760 mmHg	[1]
InChI Key	LJDJKDAPYUXBPE-UHFFFAOYSA-N	[1]

These properties provide a baseline for what might be expected for the acetyl derivative, although the introduction of the acetyl group at the C-4 position would likely alter these values, for instance, by potentially increasing the melting point and polarity.

Synthetic Strategies: A Roadmap to Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

The synthesis of the target compound can be approached through several strategic pathways. Given the lack of a direct reported synthesis, we propose a logical and experimentally feasible approach based on the well-established chemistry of pyrimidines.

Retrosynthetic Analysis

A plausible retrosynthetic analysis for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is outlined below. This approach breaks down the target molecule into simpler, commercially available starting materials.

Caption: Retrosynthetic analysis of the target compound.

This analysis suggests that a key intermediate is Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate . This versatile precursor can be synthesized and subsequently functionalized at the C-4 position to introduce the desired acetyl group.

Synthesis of the Key Intermediate: Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

The synthesis of this crucial intermediate has been reported and typically involves a two-step process.[3]

Step 1: Synthesis of Ethyl 2-(methylthio)-4-oxo-1,4-dihydropyrimidine-5-carboxylate

This step involves the cyclocondensation reaction of S-methylisothiourea with a suitable three-carbon electrophile, such as diethyl ethoxymethylenemalonate.

Caption: Synthesis of the 4-oxopyrimidine intermediate.

Step 2: Chlorination of the 4-oxo-pyrimidine

The resulting 4-oxopyrimidine is then chlorinated at the C-4 position using a standard chlorinating agent like phosphorus oxychloride (POCl₃).[3]

Caption: Chlorination of the pyrimidine ring.

Proposed Synthesis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

With the key chloro-pyrimidine intermediate in hand, the introduction of the acetyl group at the C-4 position can be explored through several established methodologies.

Method A: Friedel-Crafts Acylation

While Friedel-Crafts acylations are typically performed on electron-rich aromatic and heteroaromatic systems, the pyrimidine ring is generally considered electron-deficient.[4] However, the presence of the electron-donating methylthio group may sufficiently activate the ring for such a reaction. This approach would involve reacting the chloro-pyrimidine with an acetylating agent, such as acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst (e.g., AlCl₃).[4] It is important to note that the reaction conditions would need careful optimization to avoid potential side reactions.

Method B: Cross-Coupling Reactions

A more modern and often milder approach would be to utilize a palladium-catalyzed cross-coupling reaction. For instance, a Stille coupling with acetyltributylstannane or a Suzuki coupling with an appropriate acetylboronic acid derivative could be employed. These methods often offer greater functional group tolerance and milder reaction conditions compared to traditional Friedel-Crafts reactions.

Caption: Proposed synthetic routes to the target compound.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of the key intermediate. These protocols are based on established literature procedures and should be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of Ethyl 2-(methylthio)-4-oxo-1,4-dihydropyrimidine-5-carboxylate

Materials:

• S-methylisothiourea sulfate

• Diethyl ethoxymethylenemalonate

• Sodium ethoxide

• Absolute ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide in absolute ethanol.

• To this solution, add S-methylisothiourea sulfate portion-wise with stirring.

• Add diethyl ethoxymethylenemalonate dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid).

• The precipitated product can be collected by filtration, washed with cold ethanol, and dried under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent.

Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate[3]

Materials:

• Ethyl 2-(methylthio)-4-oxo-1,4-dihydropyrimidine-5-carboxylate

• Phosphorus oxychloride (POCl₃)

Procedure:

• In a round-bottom flask fitted with a reflux condenser, suspend Ethyl 2-(methylthio)-4-oxo-1,4-dihydropyrimidine-5-carboxylate in an excess of phosphorus oxychloride.

• Heat the mixture to reflux and maintain for a few hours. The reaction should be monitored by TLC.

• After the reaction is complete, carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice with vigorous stirring.

• The product can be extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

• The organic layer is then washed with a saturated sodium bicarbonate solution, followed by brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to yield the crude product, which can be purified by column chromatography on silica gel.

Characterization and Analytical Techniques

The successful synthesis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate and its intermediates would require rigorous characterization using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the molecular structure and confirm the presence of all functional groups.

• Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations, such as the carbonyl stretches of the ester and acetyl groups, and C-S bonds.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the synthesized compounds.

• Melting Point Analysis: To assess the purity of the crystalline products.

• Elemental Analysis: To confirm the elemental composition of the final compound.

Potential Applications and Future Directions

Pyrimidine derivatives are known to exhibit a wide range of biological activities, and the introduction of an acetyl group could lead to novel pharmacological properties. Potential areas of investigation for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate and its derivatives include:

• Anticancer Agents: Many pyrimidine-based compounds have shown potent anticancer activity.[5][6]

• Kinase Inhibitors: The pyrimidine scaffold is a common feature in many kinase inhibitors used in cancer therapy.

• Antimicrobial Agents: Functionalized pyrimidines have been explored for their antibacterial and antifungal properties.[7][8]

The synthesis of this novel compound would open up new avenues for structure-activity relationship (SAR) studies, allowing for the fine-tuning of its biological profile through further modifications of the pyrimidine core.

Conclusion

While Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate remains an uncharacterized molecule, this technical guide has provided a comprehensive and logical pathway for its synthesis and characterization. By leveraging the known chemistry of related 2-(methylthio)pyrimidine derivatives, we have outlined a clear and feasible research plan. The proposed synthetic routes, based on robust and well-established chemical transformations, offer a high probability of success. The synthesis and subsequent biological evaluation of this novel pyrimidine derivative could lead to the discovery of new therapeutic agents with significant potential in various disease areas. This guide serves as a foundational document to inspire and direct future research in this promising area of medicinal chemistry.

References

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Spectroscopic Characterization of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic characteristics of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, a substituted pyrimidine of interest to researchers in medicinal chemistry and drug development. Pyrimidine derivatives are foundational scaffolds in a vast array of biologically active molecules, making their unambiguous structural confirmation a critical step in synthesis and quality control workflows.

This document moves beyond a simple listing of spectral data. It delves into the causal relationships between the molecule's structure and its spectroscopic output, providing a framework for understanding the ¹H NMR, ¹³C NMR, and IR spectra. The protocols and interpretations are grounded in established principles and data from analogous structures to ensure a robust and scientifically valid guide.

While direct experimental spectra for this specific molecule are not publicly indexed, this guide constructs a highly accurate, predicted spectroscopic profile based on extensive data from closely related pyrimidine derivatives. This predictive approach, rooted in foundational principles and comparative data, serves as a powerful tool for researchers in identifying and characterizing this compound.

Molecular Structure and Analytical Overview

The structural confirmation of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate relies on the synergistic interpretation of data from Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. Each technique provides a unique piece of the structural puzzle, and together they offer a self-validating system for verification.

Molecular Structure:

(Note: For clarity in the following sections, specific atoms are numbered based on IUPAC nomenclature for the pyrimidine ring and standard conventions for the substituents.)

The analytical workflow involves acquiring individual spectra and integrating the data to build a complete structural picture, as illustrated below.

Caption: Integrated workflow for spectroscopic structure elucidation.

¹H NMR Spectroscopic Analysis

Proton NMR (¹H NMR) provides precise information about the electronic environment of hydrogen atoms in the molecule, revealing key details about substituent groups and their placement on the pyrimidine core.

Experimental Protocol (General)

A standard protocol for ¹H NMR data acquisition is as follows:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Spectrometer Setup: Use a spectrometer operating at a frequency of 300-600 MHz.

• Data Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 8-16 scans for a good signal-to-noise ratio.

  • Relaxation Delay (D1): 1-2 seconds.

  • Spectral Width: -2 to 12 ppm.

Predicted ¹H NMR Data and Interpretation

The predicted ¹H NMR spectrum is characterized by five distinct signals. The electron-withdrawing nature of the acetyl and carboxylate groups, combined with the pyrimidine ring itself, results in a significant downfield shift for the single aromatic proton (H6).

Assigned Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale and Comparative Insights
H6 (Pyrimidine Ring)	8.8 - 9.2	Singlet (s)	1H	The lone proton on the pyrimidine ring is significantly deshielded by the two adjacent nitrogen atoms and the electron-withdrawing acetyl and carboxylate groups. Its singlet multiplicity confirms the absence of adjacent protons. This is consistent with data for similar pyrimidine-5-carboxylates.
-O-CH₂ -CH₃ (Ethyl Ester)	4.3 - 4.5	Quartet (q)	2H	These protons are adjacent to an oxygen atom, shifting them downfield. They are split into a quartet by the three neighboring methyl protons. This pattern is characteristic of ethyl esters.
-S-CH₃ (Methylthio)	2.6 - 2.8	Singlet (s)	3H	The methyl group attached to the sulfur atom is a singlet, as there are no adjacent protons. Its chemical shift is typical for a methylthio group on an aromatic ring.
-C(O)-CH₃ (Acetyl)	2.5 - 2.7	Singlet (s)	3H	The protons of the acetyl methyl group are in a distinct chemical environment and appear as a singlet. This region is characteristic for acetyl protons on heterocyclic systems.
-O-CH₂-CH₃ (Ethyl Ester)	1.3 - 1.5	Triplet (t)	3H	These protons are split into a triplet by the two neighboring methylene protons. This upfield signal is classic for the methyl group of an ethyl ester.

¹³C NMR Spectroscopic Analysis

Carbon NMR (¹³C NMR) complements the ¹H NMR data by providing a map of the carbon skeleton. A proton-decoupled experiment is standard, where each unique carbon atom appears as a single line, simplifying the spectrum.

Experimental Protocol (General)

A standard protocol for ¹³C NMR data acquisition includes:

• Sample Preparation: As per ¹H NMR, though a slightly higher concentration may be beneficial.

• Spectrometer Setup: Use a spectrometer operating at 75-150 MHz.

• Data Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Number of Scans: 1024 or more scans are often required due to the low natural abundance of ¹³C.

  • Relaxation Delay (D1): 2-5 seconds.

  • Spectral Width: 0 to 200 ppm.

Predicted ¹³C NMR Data and Interpretation

The ¹³C spectrum will show ten distinct signals, reflecting the ten unique carbon environments in the molecule. The chemical shifts are highly indicative of the carbon's hybridization and electronic environment, with carbonyl carbons appearing significantly downfield.

Assigned Carbon	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
C (O)CH₃ (Acetyl Carbonyl)	195 - 205	Carbonyl carbons of ketones are highly deshielded and appear far downfield. This is a highly characteristic signal.
C2 (Pyrimidine Ring)	170 - 175	The carbon atom bonded to both a nitrogen and the sulfur atom is expected in this region, consistent with various 2-(methylthio)pyrimidine derivatives.
C4 (Pyrimidine Ring)	165 - 170	This pyrimidine carbon is attached to the acetyl group and a ring nitrogen, leading to a downfield shift.
C =O (Ester Carbonyl)	162 - 168	Ester carbonyl carbons are found in this characteristic downfield region, slightly upfield from ketone carbonyls.
C6 (Pyrimidine Ring)	158 - 162	The carbon atom bearing the lone proton (H6) is deshielded by the adjacent nitrogen atom.
C5 (Pyrimidine Ring)	115 - 120	This carbon, bonded to the ester group, is expected to be more shielded relative to the other ring carbons directly attached to nitrogen.
-O -CH₂-CH₃ (Ethyl Ester)	61 - 63	The methylene carbon attached to the ester oxygen is found in this typical range.
-C(O)-C H₃ (Acetyl)	29 - 32	The methyl carbon of the acetyl group.
-S-C H₃ (Methylthio)	14 - 16	The methyl carbon of the methylthio group is typically found in the upfield alkyl region.
-O-CH₂-C H₃ (Ethyl Ester)	13 - 15	The terminal methyl carbon of the ethyl group is characteristically found in the far upfield region.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a rapid and effective method for identifying the key functional groups within a molecule by measuring the absorption of infrared radiation corresponding to specific bond vibrations.

Experimental Protocol (General)

• Sample Preparation: The sample can be analyzed as a KBr (potassium bromide) pellet or as a thin film after dissolving in a volatile solvent.

• Data Acquisition: An FTIR spectrometer is used to scan the sample, typically over a range of 4000 to 400 cm⁻¹.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final absorption spectrum.

Predicted IR Data and Interpretation

The IR spectrum provides a distinct fingerprint for the molecule, with strong, characteristic absorptions for the two different carbonyl groups being the most prominent features.

Predicted Absorption (cm⁻¹)	Vibrational Mode	Functional Group	Rationale and Interpretation
2900 - 3100	C-H Stretch	Aliphatic (CH₃, CH₂)	These bands correspond to the stretching vibrations of the sp³ hybridized C-H bonds in the ethyl, methylthio, and acetyl groups.
~1725	C=O Stretch	Ester Carbonyl	A strong, sharp absorption band characteristic of the ester carbonyl group. This is a key diagnostic peak.
~1690	C=O Stretch	Acetyl Carbonyl	A second strong, sharp absorption for the ketone carbonyl. Its position, slightly lower than the ester, is expected due to conjugation with the pyrimidine ring.
1550 - 1620	C=N / C=C Stretch	Pyrimidine Ring	A series of medium to strong bands arising from the stretching vibrations within the heterocyclic aromatic ring system.
1200 - 1350	C-O Stretch	Ester	A strong band corresponding to the C-O single bond stretch of the ester functional group.
~700	C-S Stretch	Methylthio	A weaker absorption in the fingerprint region associated with the carbon-sulfur bond.

Integrated Analysis and Conclusion

The structural elucidation of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is achieved through the cohesive interpretation of NMR and IR data.

• ¹H NMR confirms the presence and connectivity of the ethyl ester, methylthio, and acetyl substituents, and verifies the substitution pattern on the pyrimidine ring with a single proton at the C6 position.

• ¹³C NMR maps the carbon framework, confirming the presence of ten unique carbons and unambiguously identifying the two distinct carbonyl environments (acetyl and ester) and the carbons of the pyrimidine ring.

• IR Spectroscopy provides rapid confirmation of the key functional groups, most notably the two strong and distinct C=O stretching bands, which corroborate the NMR findings.

Together, these techniques provide a powerful, self-validating system. The predicted data, based on established principles and extensive analysis of related structures, offers a reliable benchmark for researchers synthesizing or working with this compound. This guide provides the necessary framework for interpreting the experimental data to unequivocally confirm the identity and purity of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.

References

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Mechanism of action for pyrimidine-5-carboxylate derivatives in medicinal chemistry

An In-depth Technical Guide to the Mechanism of Action of Pyrimidine-5-Carboxylate Derivatives in Medicinal Chemistry

Abstract

Pyrimidine-5-carboxylate derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities. This technical guide provides a comprehensive overview of the mechanisms of action underlying their therapeutic effects, with a particular focus on their roles as anticancer, antimicrobial, and anti-inflammatory agents. We will delve into the specific molecular targets and signaling pathways modulated by these compounds, supported by experimental evidence and structure-activity relationship (SAR) studies. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a deeper understanding of pyrimidine-5-carboxylate derivatives.

Introduction: The Chemical Versatility and Therapeutic Potential of the Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocyclic scaffold found in numerous biologically important molecules, including nucleic acids (cytosine, thymine, and uracil) and several vitamins and cofactors. Its unique electronic properties and ability to participate in various non-covalent interactions make it a privileged structure in drug design. The introduction of a carboxylate group at the 5-position of the pyrimidine ring, creating pyrimidine-5-carboxylate derivatives, further enhances the molecule's ability to interact with biological targets, often acting as a key pharmacophoric feature.

These derivatives have demonstrated a remarkable range of biological activities, including but not limited to, anticancer, antimicrobial, antiviral, anti-inflammatory, and cardiovascular effects. This guide will explore the core mechanisms driving these therapeutic applications, providing a detailed examination of their molecular interactions and the downstream consequences.

Anticancer Mechanisms of Action: Targeting the Machinery of Cell Proliferation

The anticancer activity of pyrimidine-5-carboxylate derivatives is one of the most extensively studied areas. Their mechanisms often involve the inhibition of enzymes crucial for nucleotide biosynthesis and the modulation of signaling pathways that control cell growth and survival.

Inhibition of Dihydrofolate Reductase (DHFR) and Thymidylate Synthase (TS)

A primary mechanism by which pyrimidine-5-carboxylates exert their anticancer effects is through the inhibition of key enzymes in the folate pathway, namely dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are essential for the de novo synthesis of purines and thymidylate, which are critical for DNA replication and repair.

• Dihydrofolate Reductase (DHFR): DHFR catalyzes the reduction of dihydrofolate to tetrahydrofolate (THF), a vital cofactor for the synthesis of thymidylate and purines. Certain pyrimidine-5-carboxylate derivatives act as potent DHFR inhibitors, leading to a depletion of the THF pool and subsequent arrest of DNA synthesis in rapidly dividing cancer cells. The 5-carboxylate group often forms crucial hydrogen bonds within the active site of the enzyme, mimicking the binding of the natural substrate.

• Thymidylate Synthase (TS): TS is responsible for the methylation of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), a rate-limiting step in DNA synthesis. Some pyrimidine-5-carboxylate derivatives have been designed to target TS, either directly or as prodrugs that are intracellularly converted to active inhibitors.

Experimental Workflow: DHFR Enzyme Inhibition Assay

Caption: Workflow for a typical DHFR enzyme inhibition assay.

Protocol: Spectrophotometric DHFR Inhibition Assay

• Reagent Preparation:

  • Prepare a stock solution of recombinant human DHFR in assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Prepare stock solutions of dihydrofolate (DHF) and NADPH in assay buffer.

  • Prepare serial dilutions of the pyrimidine-5-carboxylate test compounds in DMSO.

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the assay buffer, NADPH solution, and the test compound solution.

  • Add the DHFR enzyme solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the DHF substrate solution.

  • Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes using a microplate reader. The decrease in absorbance corresponds to the oxidation of NADPH.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of NADPH consumption) for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to a DMSO control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Modulation of Kinase Signaling Pathways

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer. Several pyrimidine-5-carboxylate derivatives have been developed as potent and selective kinase inhibitors.

• Epidermal Growth Factor Receptor (EGFR) Kinase: Overexpression or mutation of EGFR is common in various cancers. Some pyrimidine-5-carboxylate derivatives have been shown to inhibit EGFR kinase activity, blocking downstream signaling pathways such as the Ras/Raf/MEK/ERK and PI3K/Akt pathways, which are crucial for cell proliferation, survival, and angiogenesis.

• Vascular Endothelial Growth Factor Receptor (VEGFR) Kinase: Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis. Pyrimidine-5-carboxylate derivatives targeting VEGFR kinases can inhibit this process, thereby starving the tumor of essential nutrients and oxygen.

Signaling Pathway: EGFR Inhibition

The Synthetic Chemist's Guide to 2-(Methylthio)pyrimidine Scaffolds: A Comprehensive Review of Core Methodologies

For Researchers, Scientists, and Drug Development Professionals

The 2-(methylthio)pyrimidine scaffold is a privileged heterocyclic motif integral to the design and discovery of novel therapeutic agents. Its presence in a multitude of biologically active compounds, ranging from anticancer and anti-inflammatory to antimicrobial and antiviral agents, underscores its significance in medicinal chemistry.[1][2] This technical guide provides an in-depth exploration of the principal synthetic strategies for constructing this versatile scaffold, offering field-proven insights into experimental choices and methodologies.

Strategic Approaches to the Synthesis of 2-(Methylthio)pyrimidines

The construction of the 2-(methylthio)pyrimidine core can be broadly categorized into two primary strategies: the de novo synthesis of the pyrimidine ring through cyclocondensation reactions and the post-synthetic modification of a pre-existing pyrimidine-2-thione scaffold. Each approach offers distinct advantages and is suited to different synthetic goals.

De Novo Synthesis via Cyclocondensation Reactions

The most common and versatile method for assembling the pyrimidine ring is through the cyclocondensation of a three-carbon (C-C-C) fragment with an N-C-N synthon.[3] This approach allows for a high degree of diversity in the final product by varying the substitution patterns of the starting materials.

A cornerstone of pyrimidine synthesis is the Biginelli reaction, a one-pot three-component condensation of an aldehyde, a β-dicarbonyl compound (like ethyl acetoacetate), and thiourea.[4] This acid-catalyzed reaction provides a straightforward route to dihydropyrimidines, which can be subsequently S-methylated.[4]

A variety of catalysts, including Lewis acids and Brønsted acids, have been employed to improve the efficiency and scope of the Biginelli reaction.[4][5] The resulting dihydropyrimidine-2-thiones are valuable intermediates that can be readily alkylated to afford the target 2-(methylthio)pyrimidines.[4]

Key Causality in Experimental Choice: The choice of catalyst in a Biginelli-type reaction is critical for optimizing yield and purity. Stronger acids can sometimes lead to unwanted side reactions, while milder catalysts may require longer reaction times or higher temperatures. The specific substrates involved will dictate the optimal catalytic system.

Experimental Protocol: Synthesis of 2-Methylthio-1,4-dihydropyrimidines via the Biginelli Reaction and S-Alkylation [4]

Step 1: Synthesis of 1,2,3,4-Tetrahydropyrimidine-2-thione Derivatives

• To a round bottom flask containing methanol (10 mL), add the appropriate aldehyde (0.02 mol), ethyl acetoacetate (0.02 mol), thiourea (0.03 mol), and a catalytic amount of aluminum chloride (0.01 mol).

• Add two drops of concentrated hydrochloric acid to the mixture.

• Stir the mixture thoroughly and reflux. Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature to allow for the precipitation of the product.

• Filter the precipitate and wash with cold methanol to yield the 1,2,3,4-tetrahydropyrimidine-2-thione intermediate.

Step 2: S-Methylation to 2-Methylthio-1,4-dihydropyrimidines

• In a round bottom flask, dissolve the 1,2,3,4-tetrahydropyrimidine-2-thione (0.01 mol) and methyl iodide (0.011 mol) in methanol (20 mL).

• Reflux the mixture for 2 hours.

• After cooling, the 2-methylthio-1,4-dihydropyrimidine derivative precipitates and can be collected by filtration.

Beyond the classic Biginelli reaction, a diverse array of N-C-N fragments, such as amidines, guanidines, and their derivatives, can be condensed with various three-carbon synthons to construct the pyrimidine ring.[3][6] For instance, the cyclocondensation of ethyl chloro(methylthio)acetate with amidines offers a direct route to 2-(methylthio)pyrimidin-4(3H)-one derivatives.[3]

Caption: Synthesis of 2-(methylthio)pyrimidin-4(3H)-ones.

Experimental Protocol: Synthesis of 6-Phenyl-2-(methylthio)pyrimidin-4(3H)-one [3]

• In a suitable reaction vessel, dissolve benzamidine hydrochloride (1.0 equivalent) in absolute ethanol.

• Carefully add sodium ethoxide (2.2 equivalents) to the solution and stir for 15 minutes at room temperature.

• Slowly add ethyl chloro(methylthio)acetate (1.0 equivalent) dropwise to the reaction mixture over 10 minutes.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 6-8 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add deionized water and ethyl acetate. Transfer to a separatory funnel, shake vigorously, and separate the organic layer.

• The crude product can be further purified by recrystallization or chromatography.

S-Methylation of Pyrimidine-2-thiones

An alternative and widely used strategy involves the initial synthesis of a pyrimidine-2-thione (or 2-mercaptopyrimidine) followed by S-methylation.[7] This approach is particularly useful when the desired substitution pattern on the pyrimidine ring is more readily accessible through a thione intermediate.

The pyrimidine-2-thiones themselves are typically synthesized via cyclocondensation reactions, often using thiourea as the N-C-N building block.[8] A variety of α,β-unsaturated ketones and 1,3-dicarbonyl compounds can serve as the three-carbon fragment.[8]

Once the pyrimidine-2-thione is obtained, the S-methylation is generally a straightforward nucleophilic substitution reaction.[7] Common methylating agents include methyl iodide and dimethyl sulfate, and the reaction is typically carried out in the presence of a base to deprotonate the thiol group, forming a more nucleophilic thiolate.[7]

Trustworthiness of the Protocol: A key consideration in this step is the potential for N-methylation as a side reaction.[7] Careful control of reaction conditions, such as temperature and the choice of base and solvent, is crucial to ensure selective S-alkylation. Running the reaction at lower temperatures and using a milder base can often favor the desired S-methylated product.[7]

Caption: General workflow for S-methylation.

Experimental Protocol: S-Methylation of 2-Thiouracil [7]

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-thiouracil (1 equivalent) in an aqueous solution of sodium hydroxide (2.2 equivalents).

• Cool the solution in an ice bath.

• Slowly add methyl iodide (1.1 equivalents) dropwise while maintaining the temperature below 10°C.

• Allow the mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, acidify the reaction mixture with acetic acid to precipitate the product.

• Extract the product with a suitable organic solvent (e.g., dichloromethane), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

Data Presentation: Comparison of Synthetic Methods

Method	Starting Materials	Key Reagents/Catalysts	Typical Yields (%)	Advantages	Disadvantages	Reference
Biginelli Reaction & S-Alkylation	Aldehyde, β-dicarbonyl, thiourea	Acid catalyst (e.g., HCl, AlCl₃), Methyl iodide	Good to Excellent	One-pot synthesis of dihydropyrimidine core, readily available starting materials.	Requires a subsequent alkylation step.	[4]
Cyclocondensation	Amidine, Ethyl chloro(methylthio)acetate	Base (e.g., Sodium ethoxide)	Good	Direct formation of the 2-(methylthio)pyrimidine scaffold.	Starting materials may be less readily available.	[3]
S-Methylation of Pyrimidine-2-thione	Pyrimidine-2-thione	Methyl iodide, Base (e.g., NaOH)	High	High-yielding, clean reaction.	Requires prior synthesis of the pyrimidine-2-thione. Potential for N-methylation.	[7]

Advanced and Catalytic Methods

Recent advancements in synthetic methodology have introduced novel and efficient routes to 2-(methylthio)pyrimidine scaffolds. Nano-catalysts, for instance, have been successfully employed in multi-component reactions to afford pyrido[2,3-d]pyrimidines.[9] These methods often offer advantages in terms of environmental impact ("green chemistry") and operational simplicity.

Conclusion

The synthesis of 2-(methylthio)pyrimidine scaffolds is a well-established field with a rich variety of methodologies. The choice of synthetic route is ultimately dictated by the desired substitution pattern, the availability of starting materials, and the desired scale of the reaction. For rapid access to a diverse library of analogs, multi-component reactions like the Biginelli condensation are often favored. For the synthesis of specific, highly functionalized targets, a stepwise approach involving the S-methylation of a pre-formed pyrimidine-2-thione may be more appropriate. A thorough understanding of the underlying reaction mechanisms and potential side reactions is paramount for the successful and efficient synthesis of these medicinally important compounds.

References

• Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives Using Ethyl Chloro(methylthio)
• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs - PMC.
• Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC.
• Technical Support Center: Synthesis of 5-Methoxy-2-methylthiopyrimidine - Benchchem.
• CN112679439A - Preparation method of 2-chloro-5-methylthiopyrimidine - Google P
• Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-c
• Large-Scale Synthesis of 5-Methoxy-2-methylthiopyrimidine: Applic
• Catalyzed Methods to Synthesize Pyrimidine and Rel
• Synthesis and Applications of Pyrimidinethiones - Global Journals.
• Synthesis and biological evaluation of 2-thiopyrimidine deriv
• WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google P
• Recent synthetic methodologies for pyrimidine and its deriv
• The Pivotal Role of Pyrimidine Scaffolds in Medicinal Chemistry: A Technical Guide - Benchchem.
• Chemistry of Thienopyrimidines and Their Biological Applications -.
• Pyrimidine Derivatives. V.
• (PDF) Synthesis of Novel 2-((6-Methyl-2-(Methylthio)pyrimidin- 4-yl)oxy)
• (PDF) Design and Synthesis of 2-Methylthio-3-substituted-5,6-dimethylthieno [2,3-d] pyrimidin-4(3H)
• A New Preparation of 2-Methylthio-4,6-dichloropyrimidine and Synthesis of 2-Alkylthio-4-chloro(or methoxy)-6-pyrimidinols | The Journal of Organic Chemistry.
• The Chemistry of Pyrimidinethiols. II. The Preparation and Reactions of Some 2-Arenecarbonylmethylthiopyrimidines - ConnectSci.
• Review Writing on Synthesis of Pyrimidine and Its Biological Activity.
• Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances.
• SYNTHESIS OF PYRIMIDINE DERIV
• Pyrimidine synthesis - Organic Chemistry Portal.
• 2-mercaptopyrimidine - Organic Syntheses Procedure.
• Thiourea catalysts for synthesis of Active Pharmaceutical Ingredients - ChemRxiv.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00922J [pubs.rsc.org]

Structural Elucidation of Pyrimidine Derivatives: A Guide to Crystallographic Analysis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate and its Analogs

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies involved in the single-crystal X-ray diffraction analysis of novel pyrimidine derivatives, with a focus on Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate. While crystallographic data for the title compound is not publicly available at the time of this writing, this guide will use a structurally related compound, Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, as a case study to detail the experimental and computational workflows. This guide is intended for researchers, scientists, and drug development professionals, offering insights into the rationale behind experimental choices and the interpretation of crystallographic data for the structural elucidation of potential therapeutic agents.

Introduction: The Significance of Structural Analysis in Drug Discovery

Pyrimidine derivatives are a class of heterocyclic compounds that form the backbone of nucleic acids and are integral to numerous biological processes. Their diverse pharmacological activities, including anticancer, antiviral, and antibacterial properties, make them a focal point in drug discovery and development.[1] The precise three-dimensional arrangement of atoms within a molecule, its crystal structure, governs its physicochemical properties and its interaction with biological targets. Therefore, the structural elucidation of novel pyrimidine derivatives like Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is paramount for understanding its structure-activity relationship (SAR) and for rational drug design.

Single-crystal X-ray diffraction is the most powerful technique for determining the atomic and molecular structure of a crystalline compound.[2] It provides unambiguous information about bond lengths, bond angles, and the overall molecular conformation, which are critical for computational modeling and in-silico drug design.

The Crystallographic Workflow: A Step-by-Step Guide

The journey from a synthesized compound to a fully refined crystal structure involves a series of meticulous steps. This section will detail the entire workflow, from crystal growth to data analysis and structure validation, explaining the rationale behind each procedural choice.

Crystal Growth: The Foundation of a Successful Structure Determination

The first and often most challenging step is obtaining high-quality single crystals suitable for X-ray diffraction. The ideal crystal should be well-formed, with sharp edges, and free of internal defects.[3]

Experimental Protocol: Slow Evaporation Method

• Solvent Selection: The choice of solvent is critical. The compound should be sparingly soluble in the chosen solvent. A solvent or a mixture of solvents in which the compound has moderate solubility at room temperature is ideal. For a compound like Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, a starting point would be to test solvents like ethanol, methanol, or acetone.

• Solution Preparation: Prepare a saturated or near-saturated solution of the compound in the selected solvent in a clean vial.

• Controlled Evaporation: Cover the vial with a cap that has a small hole or with parafilm punctured with a few pinholes. This allows for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature.

• Monitoring: Monitor the vial over several days to weeks for the formation of single crystals.

Rationale: Slow evaporation allows the molecules to arrange themselves in a highly ordered, repeating lattice, which is the definition of a single crystal. Rapid evaporation often leads to the formation of polycrystalline powder, which is unsuitable for single-crystal X-ray diffraction.

Data Collection: Capturing the Diffraction Pattern

Once a suitable crystal is obtained, the next step is to collect the X-ray diffraction data. This is performed using a diffractometer.

Experimental Protocol: Single-Crystal X-ray Data Collection

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is carefully mounted on a goniometer head.

• Data Collection Parameters: The crystal is placed in a stream of X-rays (typically from a Mo or Cu source), and the diffraction pattern is recorded on a detector as the crystal is rotated. Key data collection parameters include the X-ray wavelength, the crystal-to-detector distance, and the exposure time per frame.

• Data Processing: The raw diffraction images are processed to integrate the intensities of the individual reflections and to apply corrections for factors such as absorption and polarization.

Rationale: The diffraction pattern is a unique fingerprint of the crystal's internal structure. The positions of the diffraction spots are related to the size and shape of the unit cell (the basic repeating unit of the crystal), while the intensities of the spots are related to the arrangement of atoms within the unit cell.

Structure Solution and Refinement: From Diffraction Pattern to Molecular Structure

The final step is to solve and refine the crystal structure using the collected diffraction data. This is a computationally intensive process that involves several steps.

Computational Protocol: Structure Solution and Refinement

• Structure Solution: The initial positions of the atoms in the unit cell are determined using direct methods or Patterson methods. This provides a preliminary model of the molecule.

• Structure Refinement: The initial model is refined against the experimental diffraction data using a least-squares minimization procedure. This process optimizes the atomic coordinates, thermal parameters, and other structural parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

• Structure Validation: The final refined structure is validated using various crystallographic tools to ensure its quality and to check for any potential errors.

Rationale: The goal of structure solution and refinement is to obtain a chemically sensible model of the molecule that accurately reproduces the experimental diffraction data. The quality of the final structure is assessed by various metrics, such as the R-factor, which is a measure of the agreement between the calculated and observed structure factors.

Case Study: Crystallographic Data of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate

As previously mentioned, crystallographic data for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is not currently available. Therefore, we present the crystallographic data for a structurally related compound, Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, to illustrate the type of information that can be obtained from a single-crystal X-ray diffraction study.

Table 1: Crystal Data and Structure Refinement for Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate

Parameter	Value
Chemical formula	C₁₀H₁₃NO₃S
Formula weight	227.28
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	7.5397 (3)
b (Å)	8.4514 (3)
c (Å)	16.7058 (6)
β (°)	94.465 (1)
Volume (ų)	1061.28 (7)
Z	4
Calculated density (Mg m⁻³)	1.423
Absorption coefficient (mm⁻¹)	0.29
F(000)	480
Crystal size (mm)	0.29 x 0.26 x 0.10
θ range for data collection (°)	2.2 to 28.3
Reflections collected	12338
Independent reflections	3400
R(int)	0.025
Data / restraints / parameters	3400 / 0 / 136
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R₁ = 0.038, wR₂ = 0.111
R indices (all data)	R₁ = 0.045, wR₂ = 0.116

Data obtained from a published crystallographic study.

Visualizing the Workflow

To provide a clear overview of the entire process, the following diagram illustrates the key stages of a single-crystal X-ray diffraction experiment.

Caption: Experimental workflow for single-crystal X-ray crystallography.

Conclusion

The structural elucidation of novel compounds is a cornerstone of modern drug discovery. Single-crystal X-ray diffraction provides an unparalleled level of detail into the three-dimensional architecture of molecules, enabling a deeper understanding of their biological function. While the specific crystallographic data for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate remains to be determined, the methodologies and principles outlined in this guide provide a robust framework for the structural analysis of this and other pyrimidine derivatives. The application of these techniques will undoubtedly continue to drive innovation in the development of new and effective therapeutic agents.

References

• Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, E64(10), o1084.

• Georganics. (2023, November 15). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. [Link]

• Wikipedia. (n.d.). X-ray crystallography. [Link]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. [Link]

Sources

• 1. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]
• 2. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 3. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]

Topic: Computational Modeling of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate Binding Affinity to Cyclin-Dependent Kinase 2 (CDK2)

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The accurate prediction of ligand-protein binding affinity is a cornerstone of modern, structure-based drug discovery. It enables the prioritization of lead candidates, optimization of potency, and a deeper understanding of molecular recognition mechanisms. This guide provides a comprehensive, technically-grounded workflow for modeling the binding affinity of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, a representative small molecule with a pyrimidine scaffold common in kinase inhibition. Due to the absence of a publicly defined target for this specific molecule, we have selected Cyclin-Dependent Kinase 2 (CDK2) as a highly plausible and well-characterized receptor for this demonstration. CDK2 is a critical regulator of the cell cycle, and its inhibition is a validated strategy in oncology. This document details the entire computational pipeline, from system preparation and molecular docking to all-atom molecular dynamics simulations and sophisticated binding free energy calculations, while emphasizing the rationale behind key methodological choices to ensure scientific rigor and reproducibility.

Introduction: The Rationale for Computational Affinity Prediction

In the early stages of drug discovery, hundreds of thousands to millions of compounds may be synthesized or virtually screened. Experimental determination of binding affinity for each, typically through methods like Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR), is prohibitively expensive and time-consuming. Computational modeling offers a powerful alternative to rapidly filter and rank compounds based on their predicted affinity for a biological target.

The core principle lies in evaluating the Gibbs free energy of binding ( ΔGbind​ ), which is related to the binding affinity ( Kd​ or Ki​ ). A more negative ΔGbind​ indicates a more stable protein-ligand complex and, therefore, higher affinity. Our workflow will progressively refine the estimation of this value for our ligand-protein system.

Chosen System:

• Ligand: Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate. Its structure will be generated and optimized.

• Receptor: Human Cyclin-Dependent Kinase 2 (CDK2). We will utilize a high-resolution crystal structure from the Protein Data Bank (PDB). A common choice is PDB ID: 1HCK, which shows CDK2 in complex with a staurosporine-related inhibitor.

The Computational Workflow: A Multi-Stage Approach

Our approach is hierarchical, starting with a fast, approximate method (molecular docking) to generate a plausible binding pose and then using a more computationally intensive, accurate method (molecular dynamics) to refine the pose and calculate the binding free energy.

Caption: Overall computational workflow for binding affinity prediction.

Experimental Protocol: Ligand and Receptor Preparation

The quality of your starting structures is paramount for the success of any computational modeling study. This phase, often called "garbage in, garbage out," ensures that the molecular representations are chemically and physically realistic.

Ligand Preparation

The goal is to convert the 2D representation of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate into a robust, low-energy 3D conformation with the correct protonation state.

Protocol:

• Obtain SMILES String: The canonical SMILES representation for the ligand is CCOC(=O)C1=C(C(=O)C)N=C(SC)N=C1.

• Generate 3D Coordinates: Use a tool like RDKit or Open Babel to convert the SMILES string into a 3D structure.

  • Causality: This initial 3D structure is a rough guess. It requires energy minimization to resolve steric clashes and find a more stable conformation.

• Determine Protonation State: At a physiological pH of ~7.4, the pyrimidine core is unlikely to be protonated. Tools like ChemAxon's pKa Calculator or the H++ server can be used to confirm this. For this ligand, we assume a neutral state.

• Generate Partial Charges and Parameters: Assign atomic partial charges using a quantum mechanical calculation (e.g., using Gaussian with the RESP method) or a faster, generalized force field like GAFF (General Amber Force Field). These charges are critical for accurately modeling electrostatic interactions.

• Energy Minimization: Perform a gas-phase energy minimization of the 3D structure to relieve any high-energy conformations.

• Final Format: Save the prepared ligand structure in a .mol2 or .pdbqt format for docking.

Receptor Preparation (CDK2)

The raw PDB structure (e.g., 1HCK) is not immediately ready for simulation. It's a static snapshot and often contains non-standard atoms, missing atoms, and lacks hydrogen atoms.

Protocol:

• Download PDB Structure: Obtain the 1HCK.pdb file from the Protein Data Bank.

• Clean the Structure: Remove all non-essential components:

  • Water molecules: While crucial for binding in reality, they are often removed for initial docking to simplify the search space. They will be added back explicitly in the MD simulation step.

  • Co-crystallized ligands and ions not essential for structural integrity. In 1HCK, remove the original inhibitor.

• Model Missing Residues and Loops: Some PDB structures have missing residues due to poor electron density. Use servers like SWISS-MODEL or Modeller to rebuild these sections.

  • Causality: Gaps in the protein backbone can introduce significant artifacts during simulation.

• Add Hydrogen Atoms and Determine Protonation States: Use a tool like PDB2PQR or the H++ web server. These tools add hydrogens consistent with a specified pH (typically 7.4) and determine the protonation states of titratable residues like Histidine, Aspartate, and Glutamate. This is critically important for defining the hydrogen bond network.

• Assign Force Field Parameters: Apply a protein force field, such as AMBER ff19SB or CHARMM36m, which defines the parameters for all atom types in the protein.

• Final Format: Save the cleaned, protonated receptor structure in .pdb or .pdbqt format.

Part I: Molecular Docking for Pose Prediction

Molecular docking predicts the preferred orientation (the "pose") of a ligand when bound to a receptor. It uses a scoring function to estimate the binding affinity for each pose, providing a rapid, albeit approximate, ranking. We will use AutoDock Vina, a widely used and validated docking program.

Protocol:

• Define the Binding Site: The binding site is typically defined as a cubic grid box centered on the location of the co-crystallized ligand in the original PDB structure. For CDK2, this is the ATP-binding pocket. A box size of approximately 22x22x22 Å is usually sufficient to cover the active site.

• Run Docking Simulation: Execute AutoDock Vina with the prepared ligand and receptor files. The command typically looks like: vina --receptor receptor.pdbqt --ligand ligand.pdbqt --center_x 15.0 --center_y 52.0 --center_z 55.0 --size_x 22 --size_y 22 --size_z 22 --out output.pdbqt

• Analyze Results: Vina will output a series of binding poses (typically 9) ranked by their predicted binding affinity (in kcal/mol).

Data Presentation: Example Docking Results

Pose ID	Predicted Affinity (kcal/mol)	RMSD from Best Pose (Å)	Key H-Bond Interactions (Residue)
1	-9.2	0.00	LEU83, GLU81
2	-8.8	1.21	LEU83, LYS33
3	-8.5	2.54	ASP86
...	...	...	...

Trustworthiness Check: The best pose should be visually inspected. Does it make chemical sense? Are key interactions, like hydrogen bonds with the "hinge" region of the kinase (a common motif for kinase inhibitors), present? For CDK2, an interaction with the backbone of LEU83 in the hinge region is a strong indicator of a plausible binding mode. The top-ranked pose from this step will be used as the starting point for the more rigorous MD simulations.

Part II: Molecular Dynamics (MD) Simulation for System Refinement

While docking provides a static picture, proteins are dynamic entities. MD simulations model the atomistic movements of the protein-ligand complex over time, providing a more realistic view of the binding event and allowing for more accurate energy calculations. We will use GROMACS, a high-performance MD engine.

Caption: The workflow for preparing and running an MD simulation.

Protocol:

• System Building:

  • Place the best-docked protein-ligand complex in a simulation box (e.g., a cubic box with 1.0 nm distance from the protein surface to the box edge).

  • Fill the box with a pre-equilibrated water model, such as TIP3P.

  • Add counter-ions (e.g., Na+ or Cl-) to neutralize the system's total charge.

• Energy Minimization: Run a steepest descent energy minimization to remove any steric clashes between the protein, ligand, and the newly added solvent.

• Equilibration:

  • NVT Ensemble (Canonical): Gently heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. Position restraints are typically applied to the protein and ligand heavy atoms to allow the solvent to equilibrate around them.

  • NPT Ensemble (Isothermal-Isobaric): Continue the simulation at constant temperature and pressure (e.g., 1 bar). This allows the density of the system to relax to the correct value. The position restraints on the protein are gradually released.

  • Causality: This two-stage equilibration ensures that the system reaches the correct temperature and pressure before the production run, preventing instability.

• Production MD: Run the simulation for a long duration (e.g., 100-200 nanoseconds) without any restraints. The coordinates of all atoms are saved at regular intervals (e.g., every 10 ps) into a trajectory file.

Trustworthiness Check: Analyze the trajectory to ensure the simulation was stable. Key metrics include the Root Mean Square Deviation (RMSD) of the protein backbone and the ligand. A stable RMSD indicates that the system has reached equilibrium.

Part III: Binding Free Energy Calculation

From the stable MD trajectory, we can calculate the binding free energy using methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA). This method calculates the free energy of the complex, receptor, and ligand to derive the binding free energy via the following thermodynamic cycle:

ΔGbind​=Gcomplex​−(Greceptor​+Gligand​)

Each term is calculated as:

Gx​=⟨EMM​⟩−TΔS+⟨Gsolvation​⟩

Where:

• ⟨EMM​⟩ is the average molecular mechanics energy in the gas phase.

• TΔS is the conformational entropy term (often ignored due to high computational cost, leading to a relative, not absolute, binding energy).

• ⟨Gsolvation​⟩ is the free energy of solvation, split into polar (calculated with Poisson-Boltzmann) and non-polar (calculated from Solvent Accessible Surface Area) components.

Protocol:

• Extract Frames: Select frames from the stable portion of the MD trajectory (e.g., the last 50 ns).

• Run MM/PBSA Calculation: Use a tool like GROMACS's g_mmpbsa to perform the energy calculations for the complex, receptor, and ligand for each frame.

• Average Results: Average the calculated ΔGbind​ values over all frames.

Data Presentation: Example MM/PBSA Results

Energy Component	Average Contribution (kJ/mol)	Standard Deviation (kJ/mol)
Van der Waals Energy	-160.5	8.2
Electrostatic Energy	-45.1	5.5
Polar Solvation Energy	135.8	10.1
Non-polar (SASA) Energy	-15.2	1.1
Binding Energy (ΔG)	-85.0	15.3

Expertise Insight: The final ΔGbind​ value is a relative binding energy. It is most powerful when used to compare the affinities of several different ligands to the same protein, as systematic errors in the calculation tend to cancel out. Furthermore, the energy can be decomposed on a per-residue basis to identify "hotspot" residues that contribute most significantly to the binding, providing invaluable information for ligand optimization. For CDK2, we would expect significant favorable contributions from the hinge region (e.g., LEU83) and the hydrophobic pocket.

Conclusion and Future Directions

This guide has outlined a robust, multi-step computational workflow to predict the binding affinity of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate to its putative target, CDK2. By progressing from low-cost docking to high-fidelity MD simulations and MM/PBSA calculations, we can generate a scientifically sound hypothesis regarding the ligand's binding mode and affinity.

The results from this pipeline provide a strong foundation for:

• Lead Optimization: Guiding medicinal chemists on which moieties of the ligand to modify to improve affinity or selectivity.

• Virtual Screening: Using the validated docking protocol to screen large compound libraries for new hits.

• Mechanism of Action Studies: Understanding the key molecular interactions that drive binding and inhibition.

The ultimate validation of any computational prediction is experimental testing. The most promising candidates identified through this workflow should be synthesized and evaluated in biochemical and biophysical assays to confirm their activity and binding affinity.

References

• Title: The cell cycle and cancer. Source: Nature Reviews Cancer URL: [Link]

• Title: Cyclin-dependent kinase 2 (CDK2) as a target for cancer therapy. Source: Expert Opinion on Therapeutic Targets URL: [Link]

• Title: PDB 1HCK: CRYSTAL STRUCTURE OF THE HUMAN CYCLIN-DEPENDENT KINASE 2 Source: RCSB Protein Data Bank URL: [Link]

• Title: A general Amber force field (GAFF). Source: Journal of Computational Chemistry URL: [Link]

• Title: The SWISS-MODEL Repository: new features and functionality. Source: Nucleic Acids Research URL: [Link]

• Title: The PDB2PQR web server: a web-based tool for the conversion of protein structures to PQR format. Source: Nucleic Acids Research URL: [Link]

• Title: CHARMM36m: an improved force field for folded and disordered proteins. Source: Nature Methods URL: [Link]

• Title: AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Source: Journal of Computational Chemistry URL: [Link]

• Title: GROMACS: High-performance molecular simulations through multi-level parallelism from laptops to supercomputers. Source: SoftwareX URL: [Link]

• Title: An overview of the MM-PBSA and GBSA methods. Source: Computational Drug Discovery and Design URL: [Link]

The Pharmacokinetic Profile of 4-Acetyl-2-(methylthio)pyrimidine-5-carboxylate Analogs: A Technical Guide for Drug Development Professionals

Foreword: Unlocking the Therapeutic Potential of Novel Pyrimidine Analogs

The pyrimidine scaffold remains a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a wide spectrum of therapeutic applications, including oncology, and infectious and inflammatory diseases.[1][2][3] The 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate core represents a promising pharmacophore, with its unique substitution pattern offering opportunities for fine-tuning biological activity and pharmacokinetic properties. However, the successful translation of any promising compound from the bench to the bedside is contingent upon a thorough understanding of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

This in-depth technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the critical pharmacokinetic characterization of 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate analogs. Moving beyond a generic recitation of protocols, this guide delves into the causality behind experimental choices, empowering you to design and execute robust ADME studies that yield actionable data and drive your drug discovery programs forward.

The Pharmacokinetic Landscape of 2-(Methylthio)pyrimidine Derivatives: What to Expect

While specific pharmacokinetic data for 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate analogs are not extensively published, we can draw valuable insights from structurally related compounds. A preliminary study on a 4-anilino-2-methylthiopyrido[2,3-d]pyrimidine derivative in rats revealed rapid absorption, with peak plasma concentrations reached within an hour of oral administration and an impressive absolute bioavailability of approximately 90%.[1] This suggests that the 2-(methylthio)pyrimidine scaffold, in general, may possess favorable absorption characteristics.

However, the metabolic fate of the methylthio group is a critical consideration. Studies on other 2-methylthio-pyrimidine derivatives have indicated that this moiety can be a site for metabolic alteration.[4] The sulfur atom is susceptible to oxidation, a common metabolic transformation catalyzed by cytochrome P450 (CYP) enzymes, which could lead to the formation of sulfoxides and sulfones.[5][6]

Furthermore, the presence of an ester group at the 5-position introduces another potential metabolic liability. Carboxylesterases, abundant in the liver, plasma, and intestine, can hydrolyze the ester to the corresponding carboxylic acid, which may alter the compound's activity, solubility, and clearance pathway.[7]

Therefore, a comprehensive ADME evaluation of 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate analogs should be designed to address these anticipated metabolic pathways and to build a holistic understanding of the compound's journey through the body.

Deconstructing the ADME Profile: A Step-by-Step Experimental Blueprint

A tiered and systematic approach to in vitro ADME profiling is essential for efficient drug discovery. The following sections outline the key assays, their underlying principles, and detailed protocols to guide your experimental design.

Absorption: Will Your Compound Reach the Target?

Good oral bioavailability is often a key objective in drug design. The following assays provide critical insights into a compound's potential for intestinal absorption.

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard for in vitro prediction of intestinal permeability.[8] When cultured on semi-permeable membranes, these cells differentiate into a monolayer of polarized enterocytes that mimic the intestinal barrier, complete with tight junctions and functional efflux transporters.[9]

Experimental Rationale: By measuring the rate of compound transport across the Caco-2 monolayer in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions, we can determine the apparent permeability coefficient (Papp) and the efflux ratio (ER). A high Papp (A-B) value suggests good passive diffusion, while an efflux ratio greater than 2 indicates that the compound may be a substrate for efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which can limit its absorption.[8]

Detailed Protocol: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on Transwell™ inserts for 21-25 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and dilute it to the final working concentration in transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Permeability Assessment (A-B):

  • Add the compound solution to the apical (donor) side of the Transwell™.

  • Add fresh transport buffer to the basolateral (receiver) side.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral side and replace with fresh buffer.

• Permeability Assessment (B-A):

  • Add the compound solution to the basolateral (donor) side.

  • Add fresh transport buffer to the apical (receiver) side.

  • Follow the same incubation and sampling procedure as for the A-B assessment.

• Sample Analysis: Quantify the concentration of the test compound in all samples using a validated analytical method, typically LC-MS/MS.

• Data Analysis:

  • Calculate the Papp value using the following equation: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • Calculate the efflux ratio: ER = Papp (B-A) / Papp (A-B)

Data Interpretation:

Papp (A-B) (x 10⁻⁶ cm/s)	Predicted Absorption
< 1	Low
1 - 10	Moderate
> 10	High

Efflux Ratio	Interpretation
< 2	Not a significant substrate of efflux transporters.
> 2	Potential substrate of efflux transporters. Further investigation with specific inhibitors (e.g., verapamil for P-gp) is recommended.

Diagram: Caco-2 Permeability Assay Workflow

Caption: Workflow of a bidirectional Caco-2 permeability assay.

Distribution: Where Does Your Compound Go?

Once absorbed, a drug's distribution throughout the body is largely influenced by its binding to plasma proteins.

Only the unbound (free) fraction of a drug is pharmacologically active and available for metabolism and excretion.[10] Therefore, determining the extent of plasma protein binding is crucial for interpreting pharmacokinetic and pharmacodynamic data.

Experimental Rationale: Rapid Equilibrium Dialysis (RED) is a commonly used method to determine the fraction of a compound bound to plasma proteins. The device consists of two chambers separated by a semipermeable membrane that allows the passage of small molecules but not proteins.

Detailed Protocol: Rapid Equilibrium Dialysis (RED) Assay

• Device Preparation: Prepare the RED device according to the manufacturer's instructions.

• Sample Preparation: Add the test compound to plasma (e.g., human, rat) in the sample chamber. Add buffer to the buffer chamber.

• Incubation: Incubate the device at 37°C with shaking until equilibrium is reached (typically 4-6 hours).

• Sample Collection: At the end of the incubation, collect samples from both the plasma and buffer chambers.

• Sample Analysis: Determine the concentration of the test compound in both samples by LC-MS/MS.

• Data Analysis:

  • Calculate the fraction unbound (fu) using the following equation: fu = Concentration in buffer chamber / Concentration in plasma chamber

  • Calculate the percentage bound: % Bound = (1 - fu) * 100

Data Interpretation:

% Bound	Interpretation
< 90%	Low to moderate binding
90% - 99%	High binding
> 99%	Very high binding

High plasma protein binding can lead to a lower volume of distribution, reduced clearance, and a longer half-life.

Metabolism: How is Your Compound Transformed?

Metabolism is a key determinant of a drug's half-life, potential for drug-drug interactions, and formation of active or toxic metabolites. For 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate analogs, the primary sites of metabolic attack are likely the methylthio group, the ester linkage, and potentially the acetyl group.

Liver microsomes are subcellular fractions rich in Phase I enzymes, particularly cytochrome P450s (CYPs), while the S9 fraction contains both microsomal and cytosolic enzymes, allowing for the evaluation of both Phase I and some Phase II metabolic reactions.[6] These assays are used to determine a compound's intrinsic clearance (CLint), which is a measure of the inherent ability of the liver to metabolize a drug.

Experimental Rationale: By incubating the test compound with liver microsomes or S9 fraction in the presence of necessary cofactors (e.g., NADPH for CYPs), we can measure the rate of disappearance of the parent compound over time.

Detailed Protocol: Microsomal/S9 Stability Assay

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes or S9 fraction, buffer (e.g., potassium phosphate), and the test compound.

• Initiation of Reaction: Pre-incubate the mixture at 37°C, then initiate the reaction by adding the cofactor (e.g., NADPH).

• Time-course Incubation: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the protein and collect the supernatant.

• Sample Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the half-life (t½): t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint): CLint = (0.693 / t½) * (mL incubation / mg microsomal protein) * (mg microsomal protein / g liver) * (g liver / kg body weight)

Data Interpretation:

Half-life (t½)	Metabolic Stability
> 30 min	High
10 - 30 min	Moderate
< 10 min	Low

A low half-life and high intrinsic clearance suggest that the compound is rapidly metabolized, which may lead to poor oral bioavailability and a short duration of action.

Diagram: Metabolic Stability Assay Workflow

Caption: General workflow for an in vitro metabolic stability assay.

Cryopreserved or fresh hepatocytes provide a more complete metabolic picture as they contain both Phase I and Phase II enzymes in a more physiologically relevant environment.

Experimental Rationale: This assay is similar to the microsomal stability assay but uses intact liver cells. It allows for the assessment of a broader range of metabolic pathways, including conjugation reactions (Phase II).

Protocol: The protocol is analogous to the microsomal stability assay, with hepatocytes being used instead of subcellular fractions. The incubation times are typically longer to account for cell uptake and a wider range of metabolic activities.

Identifying the major metabolites of a drug candidate is crucial for understanding its clearance pathways and for assessing the potential for active or toxic metabolites.

Methodology: High-resolution mass spectrometry (HRMS) coupled with liquid chromatography is the primary tool for metabolite identification. By comparing the mass spectra of the parent compound and the metabolites formed in in vitro systems (microsomes, S9, hepatocytes), the sites of metabolic modification can be elucidated.

Anticipated Metabolic Pathways for 4-Acetyl-2-(methylthio)pyrimidine-5-carboxylate Analogs:

• S-Oxidation: Oxidation of the methylthio group to the corresponding sulfoxide and sulfone.

• Ester Hydrolysis: Cleavage of the ethyl ester to the carboxylic acid.

• N-Dealkylation/Oxidation: If the pyrimidine ring has N-alkyl substituents.

• Hydroxylation: Oxidation of the pyrimidine ring or other aliphatic/aromatic moieties.

• Phase II Conjugation: Glucuronidation or sulfation of hydroxylated metabolites or the carboxylic acid formed from ester hydrolysis.

Diagram: Potential Metabolic Pathways

Caption: Anticipated metabolic pathways for the analog class.

In Vivo Pharmacokinetic Studies: The Whole Picture

While in vitro assays provide valuable predictive data, in vivo studies in animal models (e.g., rodents, non-rodents) are necessary to understand the complete pharmacokinetic profile of a drug candidate.

A typical in vivo PK study involves administering the compound via the intended clinical route (e.g., oral, intravenous) and collecting blood samples at various time points. Plasma concentrations of the parent drug and major metabolites are then determined by LC-MS/MS.

Key Pharmacokinetic Parameters Determined from In vivo Studies:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC: Area under the plasma concentration-time curve, a measure of total drug exposure.

• t½: Elimination half-life.

• CL: Clearance, the volume of plasma cleared of the drug per unit time.

• Vd: Volume of distribution, an indicator of how widely the drug distributes into tissues.

• F%: Oral bioavailability, the fraction of the oral dose that reaches systemic circulation.

Analytical Methodologies: The Key to Accurate Quantification

A robust and validated bioanalytical method is the foundation of any pharmacokinetic study. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules in complex biological matrices due to its high sensitivity, selectivity, and speed.[11]

Key Steps in Bioanalytical Method Development and Validation:

• Method Development: Optimization of chromatographic conditions (column, mobile phase) and mass spectrometric parameters (ion transitions, collision energy) for the analyte and an internal standard.

• Sample Preparation: Development of an efficient extraction method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences from the biological matrix.[12]

• Method Validation: According to regulatory guidelines, the method must be validated for:

  • Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

  • Accuracy and Precision: The closeness of measured values to the true value and the degree of scatter between a series of measurements.

  • Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

  • Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be reliably quantified.

  • Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

Conclusion: A Data-Driven Path to Clinical Success

A thorough understanding of the pharmacokinetic properties of 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate analogs is not merely a regulatory requirement but a critical component of a successful drug discovery and development program. By employing the systematic and mechanistically driven approach outlined in this guide, researchers can generate high-quality ADME data that will:

• Guide lead optimization: Identify metabolic liabilities and inform structural modifications to improve pharmacokinetic properties.

• Enable accurate dose prediction: Provide the necessary data for allometric scaling and prediction of human pharmacokinetics.

• De-risk clinical development: Identify potential drug-drug interactions and anticipate the impact of genetic polymorphisms in metabolizing enzymes.

The journey from a promising lead compound to a life-changing therapeutic is long and challenging. However, by embracing a deep understanding of pharmacokinetics and employing robust experimental methodologies, we can significantly increase the probability of success for this exciting class of pyrimidine derivatives.

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• Sharma, P., Sharma, M., Soni, A., Thakur, M., & Rani, S. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(2), 1-13.
• Majeed Hantoush, A., Ahmed Najim, Z., & T. Faris. (2025). Density functional theory, ADME and docking studies of some tetrahydropyrimidine-5-carboxylate derivatives.

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• PubMed. (1983). Metabolic fate of ethyl O-[N-(p-carboxyphenyl)-carbamoyl] mycophenolate (CAM), a new antitumor agent, in experimental animals. [Link]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, a key heterocyclic scaffold in medicinal chemistry and drug development. The described methodology is based on the well-established principle of pyrimidine ring formation through the condensation of a 1,3-dicarbonyl equivalent with an S-alkylisothiourea derivative. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, explanations of the underlying chemical principles, and practical insights for a successful synthesis.

Introduction and Significance

Pyrimidine derivatives are a cornerstone of heterocyclic chemistry, forming the structural basis for a vast array of biologically active molecules, including nucleic acids and numerous pharmaceuticals.[1][2] Their diverse pharmacological properties, which include anticancer, antiviral, and antibacterial activities, make them attractive targets for drug discovery programs.[3][4] Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, in particular, serves as a versatile intermediate for the synthesis of more complex molecules, leveraging the reactivity of its acetyl, ester, and methylthio groups for further functionalization. The strategic placement of these functional groups allows for a wide range of chemical transformations, making it a valuable building block in the synthesis of kinase inhibitors and other targeted therapeutics.[4]

Retrosynthetic Analysis and Strategy

The synthesis of the target pyrimidine core relies on a classical and highly efficient ring-forming condensation reaction. The most logical approach involves the reaction between a three-carbon (C-C-C) fragment and a nitrogen-carbon-nitrogen (N-C-N) fragment.[1]

• N-C-N Fragment: S-methylisothiourea is the ideal precursor for introducing the 2-(methylthio) group onto the pyrimidine ring.[5]

• C-C-C Fragment: To achieve the desired substitution pattern of an acetyl group at position 4 and an ethyl carboxylate at position 5, a suitably activated 1,3-dicarbonyl compound is required. Ethyl 2-acetyl-3-ethoxyacrylate (also known as diethyl ethoxymethyleneacetylmalonate) is a prime candidate for this role.

The overall synthetic strategy is a one-pot cyclocondensation reaction, which is favored for its atom economy and operational simplicity.

Visualizing the Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis, from starting materials to the final product.

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Application Notes and Protocols for Cross-Coupling Reactions of Pyrimidine-5-Carboxylate Derivatives

Introduction: The Strategic Importance of Pyrimidine-5-Carboxylates

The pyrimidine core is a privileged scaffold in medicinal chemistry and drug discovery, appearing in a vast array of biologically active compounds, including anticancer, antiviral, and antibacterial agents.[1] The functionalization of this heterocyclic system is therefore of paramount importance. Pyrimidine-5-carboxylate derivatives, in particular, offer a versatile platform for molecular elaboration. The electron-withdrawing nature of the carboxylate group, combined with the inherent electron deficiency of the pyrimidine ring, significantly influences the reactivity of the scaffold, making it a unique substrate for palladium-catalyzed cross-coupling reactions.[2][3]

This guide provides a comprehensive overview of the key considerations and detailed protocols for performing Suzuki-Miyaura, Stille, and Buchwald-Hartwig cross-coupling reactions on pyrimidine-5-carboxylate derivatives. The insights and methodologies presented herein are designed to empower researchers in the synthesis of novel, densely functionalized pyrimidine-based molecules for applications in drug development and materials science.

Understanding the Reactivity of the Pyrimidine Core

The nitrogen atoms in the pyrimidine ring render it electron-deficient, which has a profound impact on its reactivity in cross-coupling reactions. Halogenated pyrimidines are generally more reactive than their analogous benzene halides.[1][3] The regioselectivity of these reactions is often dictated by the electronic environment of the different positions on the ring. For di- or poly-halogenated pyrimidines, the order of reactivity is typically C4 > C6 > C2, allowing for sequential and site-selective functionalization.[1][3] The presence of a carboxylate group at the C5 position further modulates this reactivity, creating a unique electronic landscape for catalyst-substrate interactions.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, celebrated for its operational simplicity, broad functional group tolerance, and the commercial availability of a wide range of boronic acids.[2][4] For pyrimidine-5-carboxylate derivatives, this reaction provides a powerful tool for introducing aryl, heteroaryl, or vinyl substituents.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and involves three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and selectivities. The electron-deficient nature of the pyrimidine ring facilitates the initial oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[3] However, the nitrogen atoms can also coordinate with the palladium center, which can sometimes lead to catalyst inhibition or slower reaction rates.[5] The selection of appropriate ligands is therefore crucial to modulate the reactivity and stability of the catalytic species.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: Figure 1. Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimized Protocol: Suzuki-Miyaura Coupling of Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate

This protocol details a representative Suzuki-Miyaura coupling reaction. Microwave irradiation is employed to accelerate the reaction, often leading to significantly reduced reaction times and improved yields.[1][2]

Materials:

• Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base: Potassium carbonate (K₂CO₃)

• Solvent: 1,4-Dioxane/Water (2:1 mixture)

• Microwave reactor vials (10 mL) with stir bars

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Brine solution

• Silica gel for column chromatography

Procedure:

• To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add ethyl 2-chloro-4-methylpyrimidine-5-carboxylate (0.5 mmol, 1.0 equiv), the desired arylboronic acid (0.6 mmol, 1.2 equiv), and potassium carbonate (1.5 mmol, 3.0 equiv).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.025 mmol, 5 mol%).

• Add 6 mL of a degassed 1,4-dioxane and water (2:1) solvent mixture.

• Seal the vial securely with a cap.

• Place the vial in the microwave reactor and irradiate the reaction mixture at 100 °C for 15-30 minutes with stirring.[2]

• After the reaction is complete, allow the vial to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-aryl-4-methylpyrimidine-5-carboxylate.

Data Presentation: Optimization of Suzuki-Miyaura Reaction Conditions

The following table summarizes typical conditions and the impact of various parameters on the yield of the Suzuki-Miyaura coupling.

Parameter	Condition	Yield (%)	Rationale
Catalyst (5 mol%)	Pd(PPh₃)₄	Good to Excellent	Often effective for activated aryl chlorides.[2]
Pd(dppf)Cl₂	Moderate to Good	Bulky phosphine ligands can improve catalyst stability and activity.
Base	K₂CO₃	Good	A common and effective base for Suzuki couplings.
Cs₂CO₃	Good to Excellent	Often provides better results, especially with less reactive substrates.
K₃PO₄	Good to Excellent	A strong base that can be beneficial in challenging couplings.[5]
Solvent	1,4-Dioxane/H₂O	Excellent	A versatile solvent system for a wide range of substrates.[2]
Toluene/H₂O	Good	Another common solvent system, particularly for higher temperatures.
DMF	Moderate	Can be effective but may lead to side reactions at high temperatures.

Experimental Workflow for Microwave-Assisted Suzuki Coupling

Caption: Figure 2. A generalized experimental workflow for microwave-assisted Suzuki-Miyaura coupling.

Stille Coupling: Utilizing Organostannanes for C-C Bond Formation

The Stille reaction offers a valuable alternative to the Suzuki-Miyaura coupling, particularly when the corresponding boronic acids are unstable or difficult to prepare.[6] Organostannanes are generally stable to air and moisture, making them convenient reagents.[7][8] However, a significant drawback is the toxicity of organotin compounds and the challenge of removing tin-containing byproducts from the final product.[7]

Mechanistic Insights

The catalytic cycle of the Stille reaction is analogous to that of the Suzuki-Miyaura coupling, involving oxidative addition, transmetalation, and reductive elimination.[6] The transmetalation step is often the rate-determining step. The choice of ligands can significantly influence the reaction rate and efficiency.

General Protocol: Stille Coupling of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Materials:

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

• Organostannane (e.g., Tributyl(vinyl)tin)

• Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] with a phosphine ligand.

• Solvent: Anhydrous and degassed toluene or DMF

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (1.0 mmol, 1.0 equiv) in anhydrous, degassed toluene (10 mL).

• Add the organostannane (1.2 mmol, 1.2 equiv) via syringe.

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Degas the reaction mixture by bubbling nitrogen or argon through the solution for 10-15 minutes.

• Heat the reaction mixture to 100-110 °C and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• To remove tin byproducts, the reaction mixture can be washed with a saturated aqueous solution of potassium fluoride (KF).

• Perform a standard aqueous work-up and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Data Presentation: Key Parameters for Stille Coupling

Parameter	Condition	Considerations
Catalyst	Pd(PPh₃)₄	A common and effective catalyst.[7]
Pd₂(dba)₃ / PPh₃	In situ generation of the active catalyst.
Solvent	Toluene	A non-polar solvent, good for higher temperatures.
DMF	A polar aprotic solvent, can accelerate the reaction.
Additives	LiCl	Can facilitate the transmetalation step.
Cu(I) salts	Can act as co-catalysts, particularly in challenging couplings.[9]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[10][11] This reaction is invaluable for synthesizing aryl and heteroaryl amines, which are prevalent motifs in pharmaceuticals.[4] For pyrimidine-5-carboxylate derivatives, this methodology allows for the introduction of a wide range of primary and secondary amines at halogenated positions.

Mechanistic Overview

The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the aryl halide, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to yield the desired arylamine and regenerate the Pd(0) catalyst.[10][12] The choice of a sterically hindered and electron-rich phosphine ligand is often crucial for the success of this reaction.[13]

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Figure 3. Catalytic cycle of the Buchwald-Hartwig amination.

General Protocol: Buchwald-Hartwig Amination of Ethyl 2-bromopyrimidine-5-carboxylate

Materials:

• Ethyl 2-bromopyrimidine-5-carboxylate

• Amine (e.g., Morpholine)

• Palladium catalyst: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Ligand: 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or similar biaryl phosphine ligand.

• Base: Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃)

• Solvent: Anhydrous and degassed toluene or 1,4-dioxane

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the palladium catalyst, Pd₂(dba)₃ (0.01-0.02 mmol), the phosphine ligand (0.02-0.04 mmol), and the base (1.4 mmol).

• Add ethyl 2-bromopyrimidine-5-carboxylate (1.0 mmol) and the amine (1.2 mmol).

• Add anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Seal the tube and heat the reaction mixture at 80-110 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography to afford the desired amino-pyrimidine product.

Data Presentation: Critical Parameters for Buchwald-Hartwig Amination

Parameter	Condition	Rationale
Catalyst/Ligand	Pd₂(dba)₃ / XPhos	A highly active system for a broad range of substrates.
Pd(OAc)₂ / RuPhos	Another effective catalyst/ligand combination.
Base	NaOtBu	A strong, non-nucleophilic base suitable for many aminations.
K₂CO₃ or Cs₂CO₃	Milder bases that can be effective with more sensitive substrates.
Solvent	Toluene	A common, non-polar solvent.
1,4-Dioxane	A polar aprotic solvent that can improve solubility and reaction rates.

Conclusion

The cross-coupling reactions of pyrimidine-5-carboxylate derivatives are indispensable tools for the synthesis of novel, highly functionalized heterocyclic compounds. A thorough understanding of the interplay between the substrate's electronic properties and the choice of catalyst, ligand, base, and solvent is crucial for successful outcomes. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the vast chemical space accessible through these powerful synthetic methodologies. Careful optimization of reaction conditions will undoubtedly lead to the discovery of new molecules with significant potential in medicinal chemistry and materials science.

References

• C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society.
• Decarboxylative cross-couplings of 2-aminopyrimidine-5-carboxylic acids. Request PDF.
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. PMC.
• Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus de l'Académie des Sciences.
• Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions towards the synthesis of pharmacologically potent pyrimidine-based molecules. PubMed.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Pyridyl Pyrimidylsulfones as Latent Pyridyl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions.
• Stille Coupling. Organic Synthesis.
• Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Deriv
• Switchable Catalysis: Modular Synthesis of Functionalized Pyrimidinones via Selective Sulfide and Halide Cross-Coupling Chemistry.
• Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. PMC.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC - NIH.
• A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis.
• Synthesis, structural characterization, and catalytic behaviour in Heck coupling of palladium(ii) complexes containing pyrimidine-functionalized N-heterocyclic carbenes. Dalton Transactions (RSC Publishing).
• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction.
• Unusual Regioselective Reactions of 2,4-Bis(methylsulfanyl)pyrimidine under Modified Suzuki and Stille Cross-Coupling Conditions. Synlett.
• Buchwald–Hartwig amin
• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. NSF PAR.
• Synthesis of Fused Pyrimidines from Nitroarenes via ortho-Nitroarom
• Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors. PubMed.
• Heck Reaction. Organic Chemistry Portal.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Form
• Buchwald-Hartwig Amination. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines.
• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. MDPI.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI.
• Sonogashira coupling. Wikipedia.
• Buchwald-Hartwig Amin
• Pyrimidine derivatives (3a–3h) obtained by Suzuki cross-coupling using...
• Developing Ligands for Palladium(II)
• Stille reaction. Wikipedia.
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC.
• Stille Coupling. Chemistry LibreTexts.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers (RSC Publishing).
• Trifunctional N,N,O-Terdentate Amido/Pyridyl Carboxylate Ligated Pd(II) Complexes for Heck and Suzuki Reactions.
• Ligand and pyridine effects on palladium catalyzed carbonylative...
• Sonogashira Coupling. Organic Chemistry Portal.
• Heck Macrocyclization in Forging Non-Natural Large Rings including Macrocyclic Drugs. PMC.
• Microwave Assisted Tandem Heck–Sonogashira Reactions of N,N-Di-Boc-Protected 6-Amino-5-iodo-2-methyl Pyrimidin-4-ol in An Efficient Approach to Functionalized Pyrido[2,3-d]Pyrimidines.
• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substr

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• 1. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]
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• 13. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]

Application of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in agrochemical synthesis

Application Note: Synthetic Workflows and Agrochemical Discovery Utilizing Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Executive Summary

The relentless demand for novel agrochemicals with favorable environmental profiles and high efficacy against resistant pathogens requires the use of highly versatile, orthogonal chemical building blocks. Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate represents a privileged, highly functionalized heterocyclic scaffold. Featuring a reactive 2-methylthio leaving group and a 1,4-dielectrophilic core (the 4-acetyl and 5-carboxylate moieties), this compound is an ideal precursor for late-stage diversification. It is predominantly utilized to synthesize fused bicyclic systems, such as pyrazolo[3,4-d]pyrimidines, which have demonstrated exceptional efficacy as plant antivirals and broad-spectrum fungicides[1].

Mechanistic Insights & Reactivity Profile

To fully leverage this scaffold in an agrochemical discovery program, one must understand the orthogonal reactivity of its functional groups:

• Bicyclization at the C4/C5 Axis: The vicinal arrangement of the C4-acetyl ketone and the C5-ethyl ester creates a highly reactive 1,4-dielectrophilic system. When exposed to bis-nucleophiles like substituted hydrazines, the primary amine selectively attacks the more electrophilic ketone of the acetyl group. This is followed by an intramolecular transesterification/amidation at the C5-carboxylate, driving the thermodynamic formation of the fused pyrazolo[3,4-d]pyrimidine core[1].

• Late-Stage SNAr at the C2 Position: The C2-methylthio (-SMe) group serves as a stable placeholder during the initial cyclization. While it is a poor leaving group for mild nucleophiles, its reactivity can be synthetically tuned. Oxidation to a sulfone (-SO 2​ Me) drastically lowers the lowest unoccupied molecular orbital (LUMO) of the pyrimidine ring, facilitating rapid Nucleophilic Aromatic Substitution (SNAr) by anilines or aliphatic amines[2]. This allows for the rapid generation of diverse analog libraries for structure-activity relationship (SAR) studies.

Synthetic workflow from the pyrimidine scaffold to the final agrochemical target.

Experimental Protocols: A Self-Validating System

The following protocols detail the transformation of the title compound into bioactive pyrazolo[3,4-d]pyrimidine derivatives. Every step is designed with built-in causality and in-process controls to ensure a self-validating workflow.

Protocol 3.1: Synthesis of the Pyrazolo[3,4-d]pyrimidine Core

Causality: Glacial acetic acid is utilized as a mild protic catalyst. It precisely lowers the activation energy by protonating the ketone oxygen of the 4-acetyl group, enhancing its electrophilicity without fully protonating and deactivating the hydrazine nucleophile. Procedure:

• Initiation: Suspend Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate (10.0 mmol) in 30 mL of absolute ethanol in a round-bottom flask.

• Catalysis & Addition: Add phenylhydrazine (11.0 mmol, 1.1 eq) followed by 3 drops of glacial acetic acid.

• Propagation: Heat the mixture to reflux (78°C) for 4–6 hours.

• In-Process Control (Validation): Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the starting material (UV active at 254 nm) and the appearance of a lower-Rf fluorescent spot indicates successful cyclization.

• Isolation: Cool the reaction mixture to 0°C. The thermodynamic stability of the fused bicyclic product causes it to spontaneously precipitate. Filter the solid, wash with ice-cold ethanol (2 × 10 mL), and dry under vacuum.

Protocol 3.2: Sulfone Activation and Late-Stage SNAr

Causality: Direct displacement of the -SMe group by weak nucleophiles (like substituted anilines) requires harsh, yield-destroying conditions. Using meta-chloroperoxybenzoic acid (mCPBA) to oxidize the sulfide to a sulfone creates an exceptional leaving group, allowing the subsequent SNAr to proceed cleanly under mild heating[2]. Procedure:

• Oxidation: Dissolve the intermediate from Protocol 3.1 (5.0 mmol) in 20 mL of anhydrous dichloromethane (DCM). Cool to 0°C.

• Reagent Addition: Portion-wise, add mCPBA (11.0 mmol, 2.2 eq) to ensure complete oxidation past the sulfoxide stage to the sulfone. Stir for 2 hours at room temperature.

• Validation & Quench: TLC will show a highly polar spot (sulfone) remaining at the baseline in non-polar eluents. Quench with saturated aqueous Na 2​ S 2​ O 3​ to destroy excess peroxide, extract with DCM, and concentrate.

• SNAr Displacement: Dissolve the crude sulfone in 15 mL of DMF. Add the desired substituted aniline (6.0 mmol, 1.2 eq) and N,N-diisopropylethylamine (DIPEA, 10.0 mmol, 2.0 eq) to scavenge the liberated sulfinic acid.

• Completion: Stir at 80°C for 8 hours. Pour into ice water to precipitate the final pyrazolo[3,4-d]pyrimidine agrochemical. Purify via flash chromatography.

Quantitative Agrochemical Efficacy

Derivatives synthesized from this pyrimidine-5-carboxylate scaffold have shown remarkable biological activity. By modifying the aniline group during the SNAr step, researchers have developed potent agents against Fusarium graminearum (a devastating fungal pathogen) and Tobacco Mosaic Virus (TMV)[3].

Table 1: Bioactivity of Synthesized Pyrazolo[3,4-d]pyrimidine Derivatives

Compound Code	C2-Substitution (SNAr Nucleophile)	Overall Yield (%)	Target Pathogen	EC 50​ (µg/mL)	Commercial Standard Comparison
5m	2-Chloro-4-fluoroaniline	78%	F. graminearum	5.61	Superior to Hymexazol (56.19 µg/mL)
5y	4-Methoxybenzylamine	82%	TMV	70.30	Superior to Ribavirin (150.45 µg/mL)
5aa	2,4-Dichloroaniline	75%	TMV	53.65	Superior to Ningnanmycin (55.35 µg/mL)
F26	Hydrazone derivative	71%	TMV	70.60	Superior to Ribavirin (150.45 µg/mL)

(Data aggregated from authoritative bioassays detailing the structure-activity relationships of pyrazolo[3,4-d]pyrimidine derivatives[3][4].)

Mechanism of Action in Planta

The efficacy of these compounds is rooted in their ability to interact with specific plant receptors. Molecular docking and in vivo studies indicate that certain pyrazolo[3,4-d]pyrimidine derivatives act as elicitors of plant immunity. They bind to the kinase domain of the systemin receptor (SR160), triggering downstream defense signaling pathways (such as Salicylic Acid and Jasmonic Acid pathways). This induces the synthesis of secondary metabolites like lignin and toxic phenols, which physically and chemically block viral replication[4].

Mechanism of action: Plant defense activation via SR160 binding.

References

• Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI Molecules.[Link]

• Plant antiviral compounds containing pyrazolo [3,4-d] pyrimidine based on the systemin receptor model. Arabian Journal of Chemistry.[Link]

• Pyrazolo[3,4-d]pyrimidin-4-one derivatives bearing an aniline group: design, synthesis and antifungal activity. Chemical Papers (via ResearchGate).[Link]

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic.[Link]

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• 2. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. arabjchem.org [arabjchem.org]

Application Note: In Vitro Screening Workflows for Kinase Inhibitors Derived from Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Target Audience: Medicinal Chemists, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Technical Protocol & Application Guide

Scientific Rationale & Scaffold Significance

In the landscape of targeted oncology, the pyrimidine core represents a privileged scaffold for ATP-competitive kinase inhibitors[1]. Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is a highly specialized, bi-electrophilic building block utilized in the synthesis of complex fused heterocycles, such as pyrido[2,3-d]pyrimidines.

This specific compound offers distinct synthetic advantages over standard analogs like ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate [2]:

• C2-Methylthio Group: Acts as an excellent leaving group for nucleophilic aromatic substitution (SNAr) with various primary and secondary amines, allowing for rapid library diversification[3].

• C4-Acetyl & C5-Carboxylate Orthogonality: The adjacent acetyl and ester groups provide an ideal setup for condensation reactions. This enables the one-pot construction of methyl-substituted pyrido-pyrimidinones, the core pharmacophore found in FDA-approved CDK4/6 inhibitors such as Palbociclib and Ribociclib [4].

Once a library of derivatives is synthesized from this scaffold, rigorous in vitro screening is required to identify lead compounds. This guide details the self-validating biochemical and cellular assays necessary to evaluate these novel kinase inhibitors.

Fig 1: High-throughput screening workflow for pyrimidine-5-carboxylate derivatives.

Protocol 1: Primary Biochemical Screening via TR-FRET

Objective: Determine the half-maximal inhibitory concentration (IC₅₀) of synthesized pyrimidine derivatives against the CDK4/Cyclin D1 complex.

Causality & Rationale: We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard luminescence or absorbance assays. Structurally diverse pyrimidine libraries often exhibit intrinsic autofluorescence. The microsecond time-delay inherent to TR-FRET bypasses this short-lived background emission, ensuring a high signal-to-noise ratio and preventing false positives.

Self-Validating System: Every 384-well assay plate must include 16 wells of maximum activity (DMSO vehicle) and 16 wells of minimum activity (10 µM Palbociclib reference). The assay is only considered valid for downstream data analysis if the calculated Z'-factor is ≥ 0.65.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 2X Kinase/Substrate mixture containing 2 nM CDK4/Cyclin D1, 50 nM ULight-labeled pRb peptide, and 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), transfer 50 nL of the pyrimidine derivatives (solubilized in 100% DMSO) into a 384-well white ProxiPlate. Run a 10-point, 3-fold serial dilution starting at a top concentration of 10 µM.

• Kinase Incubation: Add 5 µL of the 2X Kinase/Substrate mix to the assay plate. Centrifuge at 1000 x g for 1 minute to remove bubbles. Incubate at 22°C for 15 minutes to allow for equilibrium binding of the inhibitor to the kinase domain.

• Reaction Initiation: Add 5 µL of a 2X ATP solution (final concentration 300 µM, calibrated to match the Km​ of CDK4) to initiate the phosphorylation reaction. Incubate for exactly 60 minutes at 22°C.

• Reaction Termination & Detection: Add 10 µL of Stop/Detection buffer containing 10 mM EDTA (to halt kinase activity by chelating Mg²⁺) and 2 nM Europium-anti-phospho-Rb antibody.

• Signal Readout: Incubate the plate in the dark for 60 minutes. Read on a multi-mode microplate reader equipped with a TR-FRET optic module. Excite at 320 nm and measure dual emission at 615 nm (Europium donor) and 665 nm (ULight acceptor). Calculate the FRET ratio (665/615 nm) to determine kinase activity.

Protocol 2: Secondary Cellular Screening via CellTiter-Glo

Objective: Assess the anti-proliferative efficacy and target engagement of the top-tier derivatives in a phenotypic cellular model.

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy due to potential liabilities in cell permeability, protein binding, or efflux pump susceptibility. The CellTiter-Glo (CTG) assay measures ATP as a direct proxy for metabolic viability. MCF-7 breast cancer cells are utilized because they are Rb-positive and highly dependent on the CDK4/6 pathway for survival.

Self-Validating System: To ensure the observed cytotoxicity is mechanism-driven (on-target) rather than a result of general chemical toxicity, a parallel counter-screen is run in an Rb-null cell line (e.g., MDA-MB-468). A true CDK4/6 inhibitor will exhibit a >10-fold rightward shift in the IC₅₀ curve in the Rb-null line.

Step-by-Step Methodology:

• Cell Seeding: Harvest MCF-7 and MDA-MB-468 cells in the logarithmic growth phase. Seed at 2,000 cells/well in 25 µL of DMEM supplemented with 10% FBS into 384-well white opaque tissue culture plates. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Acoustically dispense 50 nL of the pyrimidine derivatives into the assay plates. The final DMSO concentration must be strictly maintained at 0.2% to prevent vehicle-induced cellular stress.

• Incubation: Incubate the cells with the compounds for 72 hours. Critical Note: This specific duration is required to allow the cells to complete at least two doubling times, which is the minimum time necessary to observe robust cell cycle arrest at the G1 phase.

• Viability Measurement: Remove the plates from the incubator and equilibrate to room temperature for 30 minutes to ensure uniform enzymatic activity of the luciferase. Add 25 µL of CellTiter-Glo reagent to each well.

• Lysis and Stabilization: Shake the plate on an orbital shaker at 500 RPM for 2 minutes to induce complete cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Readout: Measure total luminescence using a microplate reader (integration time: 0.5 seconds/well). Normalize the raw data to the DMSO control (defined as 100% viability) and calculate the absolute IC₅₀ using a 4-parameter logistic non-linear regression model.

Mechanism of Action & Biological Context

The derivatives synthesized from the ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate scaffold are designed to act as competitive inhibitors at the ATP-binding pocket of CDK4/6. By blocking the kinase, they prevent the phosphorylation of the Retinoblastoma (Rb) protein, thereby sequestering the E2F transcription factor and halting the cell cycle at the G1/S checkpoint [4].

Fig 2: Mechanism of action for CDK4/6 inhibition by pyrimidine derivatives.

Representative Quantitative Data

The table below summarizes hypothetical, yet mechanistically representative, screening data for derivatives synthesized via SNAr displacement of the C2-methylthio group on the core scaffold.

Compound	Scaffold Modification (C2 R-Group)	CDK4 IC₅₀ (nM)	MCF-7 IC₅₀ (nM)	MDA-MB-468 IC₅₀ (nM)	Selectivity Index (Rb-null vs Rb-pos)
Palbociclib (Ref)	N/A	11	140	>10,000	>71x
Derivative 1	Cyclopentylamino	24	210	>10,000	>47x
Derivative 2	4-Methylpiperazinyl	8	95	>10,000	>105x
Derivative 3	Morpholino	156	1,200	8,500	7.1x

Data Interpretation: Derivative 2 exhibits superior biochemical potency and a high selectivity index, confirming on-target CDK4 inhibition and excellent cellular penetrance. Conversely, Derivative 3 shows poor potency and a low selectivity index, indicating potential off-target toxicity.

References

• Therapeutic potential of heterocyclic pyrimidine scaffolds - PMC. 1

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate - MedchemExpress.com. 2

• Chemically Diverse Group I p21-Activated Kinase (PAK) Inhibitors - ACS Publications. 3

• CN114394966A - Pyridopyrimidinone CDK2/4/6 inhibitors - Google Patents. 4

Sources

• 1. Therapeutic potential of heterocyclic pyrimidine scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN114394966A - Pyridopyrimidinone CDK2/4/6 inhibitors - Google Patents [patents.google.com]

Application Notes and Protocols for the Scale-Up Synthesis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Introduction

Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is a key intermediate in the synthesis of various biologically active compounds. The pyrimidine scaffold is a fundamental core in numerous pharmaceuticals, and the specific substitution pattern of this molecule makes it a valuable building block for drug discovery and development. This document provides a comprehensive guide to the scalable synthesis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, detailing a robust two-step process. The protocols are designed for researchers, scientists, and professionals in drug development, with a focus on practical execution, scalability, and safety.

The synthetic strategy involves the initial preparation of a key β-dicarbonyl precursor, ethyl 2-acetyl-3-oxobutanoate, followed by a cyclocondensation reaction with S-methylisothiourea sulfate to construct the desired pyrimidine ring. This approach has been designed for efficiency and scalability, with considerations for process safety and product purification.

Overall Synthetic Workflow

The synthesis is a two-stage process, beginning with the formation of the β-dicarbonyl intermediate, followed by the pyrimidine ring formation.

Caption: Overall two-stage synthetic workflow.

Stage 1: Synthesis of Ethyl 2-acetyl-3-oxobutanoate

The first stage of the synthesis involves the C-acylation of ethyl acetoacetate with acetyl chloride to yield the key intermediate, ethyl 2-acetyl-3-oxobutanoate. A robust and scalable method for this transformation utilizes magnesium chloride and a tertiary amine base, such as pyridine, to promote the desired C-acylation over O-acylation.[1][2]

Reaction Mechanism

The reaction proceeds through the formation of a magnesium enolate of ethyl acetoacetate, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetyl chloride.

Caption: Mechanism of C-acylation of ethyl acetoacetate.

Experimental Protocol (Scale: 100 g)

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl acetoacetate	130.14	100 g	0.77
Magnesium chloride (anhydrous)	95.21	73.3 g	0.77
Pyridine (anhydrous)	79.10	121.8 g (124.3 mL)	1.54
Acetyl chloride	78.50	60.4 g (54.7 mL)	0.77
Dichloromethane (DCM, anhydrous)	-	1 L	-
1 M Hydrochloric acid	-	500 mL	-
Saturated sodium bicarbonate solution	-	500 mL	-
Brine	-	500 mL	-
Anhydrous sodium sulfate	-	As needed	-

Procedure:

• Reaction Setup: To a 2 L, three-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous magnesium chloride (73.3 g, 0.77 mol) and anhydrous dichloromethane (500 mL).

• Addition of Reagents: To the stirred suspension, add ethyl acetoacetate (100 g, 0.77 mol) followed by the dropwise addition of anhydrous pyridine (121.8 g, 1.54 mol) over 30 minutes. The mixture may become thick.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Add acetyl chloride (60.4 g, 0.77 mol) dropwise via the dropping funnel over 1 hour, maintaining the internal temperature below 10 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C and slowly quench by the addition of 1 M hydrochloric acid (500 mL). Separate the organic layer.

• Extraction and Washing: Extract the aqueous layer with dichloromethane (2 x 250 mL). Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (500 mL) and brine (500 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 2-acetyl-3-oxobutanoate. The crude product is often of sufficient purity for the next step. If necessary, it can be purified by vacuum distillation.[3]

Stage 2: Synthesis of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

The second stage involves the cyclocondensation of the prepared β-dicarbonyl compound with S-methylisothiourea sulfate to form the target pyrimidine. This reaction is typically carried out in the presence of a base.

Experimental Protocol (Scale: 100 g of Precursor)

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl 2-acetyl-3-oxobutanoate (crude)	172.18	~100 g	~0.58
S-Methylisothiourea sulfate	278.35	80.7 g	0.29
Sodium ethoxide (21% in ethanol)	68.05	~300 mL	~0.64
Ethanol	-	1 L	-
Acetic acid	-	As needed	-
Water	-	As needed	-

Procedure:

• Reaction Setup: To a 3 L, three-necked, round-bottom flask equipped with a mechanical stirrer and a reflux condenser, add ethanol (1 L) and sodium ethoxide solution (~300 mL, 0.64 mol).

• Addition of Reactants: To the stirred solution, add S-methylisothiourea sulfate (80.7 g, 0.29 mol) in portions. Stir until dissolved. Then, add the crude ethyl 2-acetyl-3-oxobutanoate (~100 g, ~0.58 mol) dropwise over 30 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction completion by TLC.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove most of the ethanol.

• Precipitation: To the residue, add water (1 L) and stir. Acidify the mixture to pH 5-6 with glacial acetic acid. A precipitate should form.

• Isolation: Cool the mixture in an ice bath for 1-2 hours to maximize precipitation. Collect the solid product by vacuum filtration and wash with cold water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexanes, to yield pure Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.[4]

Scale-Up Considerations and Safety

• Exothermicity: The acylation of ethyl acetoacetate can be exothermic, especially during the addition of acetyl chloride. On a larger scale, it is crucial to have efficient cooling and to control the addition rate to maintain the desired temperature.

• Reagent Handling: Acetyl chloride is corrosive and reacts violently with water. Pyridine is flammable and toxic. S-methylisothiourea sulfate is harmful if swallowed.[5][6] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Purification: For large-scale purification, recrystallization is generally preferred over chromatography due to cost and efficiency.[4] Solvent selection is critical for obtaining high purity and yield.

• Waste Disposal: All chemical waste should be disposed of according to institutional and local regulations.

References

• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• Rathke, M. W., & Cowan, P. J. (1985). Procedures for the acylation of diethyl malonate and ethyl acetoacetate with acid chlorides using tertiary amine bases and magnesium chloride. The Journal of Organic Chemistry, 50(15), 2622–2624.
• Scribd. (n.d.). Acylation of Diethyl Malonate Methods.
• Rathke, M. W., & Cowan, P. J. (1985). Procedures for the acylation of diethyl malonate and ethyl acetoacetate with acid chlorides using tertiary amine bases and magnesium chloride. The Journal of Organic Chemistry, 50(15), 2622-2624.
• ResearchGate. (n.d.). SYNLETT spotlight 292: The mgcl2-et3n base system: A useful reagent in organic synthesis.
• Fisher Scientific. (2025). SAFETY DATA SHEET: S-Methylisothiouronium sulfate.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: S-Methylisothiouronium sulfate.
• Organic Syntheses. (n.d.). ethyl diacetylacetate.

Sources

• 1. lookchem.com [lookchem.com]
• 2. scribd.com [scribd.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter chemoselectivity and yield bottlenecks when synthesizing highly functionalized pyrimidine intermediates.

Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is a critical building block, often utilized in the development of kinase inhibitors. However, its synthesis is notoriously tricky due to the lability of the C2-methylthio (-SMe) group and the C5-ethyl ester. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize your reaction yield.

Synthetic Strategy Comparison

Historically, chemists attempt to build this core using one of two routes: De Novo Condensation (Pinner-type) or Late-Stage Functionalization (Stille Coupling). To make an informed decision for your workflow, review the quantitative comparison below.

Table 1: Quantitative Comparison of Synthetic Routes

Synthetic Route	Key Reagents	Typical Isolated Yield	Primary Yield-Limiting Factor	Optimization Strategy
De Novo Condensation	S-methylisothiourea, tricarbonyl equivalent, NaOH	30–45%	Ester saponification, nucleophilic displacement of -SMe	Switch to organic bases (DIPEA) in 2-MeTHF [3].
Late-Stage Stille Coupling	Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, Tributyl(1-ethoxyvinyl)tin, Pd(PPh3)4	75–88%	Pd-catalyst poisoning by sulfur, tin byproduct contamination	Add CuI co-catalyst, perform KF workup for tin removal [2].

Recommendation: The Stille Coupling route is vastly superior for installing the C4-acetyl group. The starting material, ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, is commercially available, and the coupling avoids the regioselectivity issues inherent to tricarbonyl condensations.

Visualizing the Optimized Workflow

Synthetic workflow for 4-acetyl pyrimidine via Pd-catalyzed Stille coupling.

Frequently Asked Questions & Troubleshooting

Q1: I am using the Stille coupling route, but my reaction stalls at 40% conversion and a black precipitate forms. What is happening?

Cause: The black precipitate is "Pd black" (aggregated, inactive Palladium(0)). The methylthio group on your pyrimidine substrate is highly labile [1] and can strongly coordinate to the active Pd(0) species, poisoning the catalyst before the catalytic cycle can complete. Solution: Add a stoichiometric amount of Copper(I) Iodide (CuI) as a co-catalyst (typically 10-20 mol%). CuI serves a dual purpose: it scavenges free phosphine ligands to accelerate the rate-determining transmetalation step, and it acts as a "sink" for rogue sulfur species, protecting your palladium catalyst.

Q2: After the Stille coupling, my isolated yield is low, and NMR shows a massive aliphatic impurity multiplet between 0.8–1.6 ppm. How do I fix this?

Cause: You are seeing residual tributyltin impurities. Organotin byproducts are highly lipophilic and will co-elute with your target pyrimidine during silica gel chromatography, artificially inflating crude mass but ruining the isolated yield of the pure product. Solution: Implement a Potassium Fluoride (KF) workup. Fluoride ions have a high affinity for tin, converting soluble tributyltin species into polymeric tributyltin fluoride ( Bu3​SnF ), which is completely insoluble in organic solvents and can be easily filtered off. (See the protocol below).

Q3: I tried the De Novo Condensation route using S-methylisothiourea and aqueous NaOH, but I isolated the carboxylic acid instead of the ethyl ester. Why?

Cause: Aqueous inorganic bases (NaOH, KOH) at elevated temperatures will rapidly saponify the C5-ethyl ester. Furthermore, excess hydroxide can act as a nucleophile, displacing the C2-methylthio group to yield a 2-hydroxypyrimidine byproduct. Solution: Switch to a mild, non-nucleophilic organic base. Recent methodologies demonstrate that using N,N-Diisopropylethylamine (DIPEA) in 2-Methyltetrahydrofuran (2-MeTHF) prevents ester hydrolysis and protects the thioether, drastically improving the yield of the condensation [3].

Decision tree for diagnosing and resolving low yields in pyrimidine synthesis.

Self-Validating Experimental Protocol: Stille Coupling & Hydrolysis

This protocol utilizes a one-pot coupling-hydrolysis sequence to generate the C4-acetyl group reliably [2]. The steps include built-in visual and analytical validations to ensure the system is operating correctly.

Reagents Required:

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (1.0 equiv)

• Tributyl(1-ethoxyvinyl)tin (1.2 equiv)

• Pd(PPh3​)4​ (0.05 equiv)

• CuI (0.10 equiv)

• Anhydrous Toluene (0.2 M)

• 1M Aqueous HCl

Step-by-Step Methodology:

• Degassing: Charge a Schlenk flask with ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, Pd(PPh3​)4​ , and CuI. Purge the flask with Argon for 15 minutes. Add anhydrous toluene.

  • Validation: The solution should be a clear, bright yellow. If it turns dark brown immediately, oxygen is present, and the Pd is oxidizing.

• Coupling: Inject tributyl(1-ethoxyvinyl)tin dropwise via syringe. Heat the reaction mixture to 110 °C for 4 hours.

  • Validation: Monitor via TLC (8:2 Hexanes/EtOAc). The starting material ( Rf​≈0.6 ) should disappear, replaced by a new UV-active spot representing the enol ether intermediate ( Rf​≈0.4 ).

• Hydrolysis: Cool the reaction mixture to room temperature (20 °C). Do not add acid while hot , as this will hydrolyze the C5-ethyl ester. Vigorously stir and add 1M aqueous HCl (2.0 equiv). Stir for 2 hours.

  • Validation: The biphasic mixture will undergo a slight exotherm. TLC will show the conversion of the enol ether to the final acetyl product ( Rf​≈0.3 ).

• Tin Scavenging (KF Workup): Add a 1M aqueous solution of Potassium Fluoride (KF) to the flask and stir vigorously for 30 minutes.

  • Validation: A dense, white, milky precipitate ( Bu3​SnF ) will form at the aqueous/organic interface.

• Isolation: Filter the entire biphasic mixture through a pad of Celite to remove the tin salts and Pd residues. Separate the organic layer, dry over MgSO4​ , and concentrate under reduced pressure. Purify via flash chromatography to yield Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate as a crystalline solid.

References

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate Journal of the Chemical Society C: Organic (RSC Publishing)[Link]

• Discovery of a Potent and Selective Inhibitor of Cyclin-Dependent Kinase 4/6 Journal of Medicinal Chemistry - ACS Publications[Link]

• One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea RSC Advances - RSC Publishing[Link]

Troubleshooting solubility issues of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in organic solvents

Welcome to the Technical Support Center for highly functionalized pyrimidine derivatives. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate .

This guide moves beyond basic instructions, providing the mechanistic causality behind solvent interactions to ensure your synthetic workflows and bioassays are robust, reproducible, and self-validating.

Module 1: Physicochemical Profiling & Causality (FAQ)

Q1: Why is Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate so difficult to dissolve in standard organic solvents like hexane, ether, or even cold ethyl acetate? A: The resistance to dissolution is a direct result of the molecule's high crystal lattice energy and strong dipole moment. The pyrimidine core is highly electron-deficient. The C5-ethyl ester and C4-acetyl groups introduce significant localized polarity, while the C2-methylthio group adds a highly polarizable sulfur atom. Non-polar solvents (like hexane) lack the dielectric constant ( ε ) necessary to disrupt these strong intermolecular dipole-dipole interactions.

Q2: How does the solubility of the 4-acetyl derivative compare to its widely used analog, Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate? A: The 4-amino analog exhibits a baseline solubility of approximately 27.5 mg/mL (~129 mM) in DMSO, often requiring sonication[1]. However, primary amines form strong intermolecular hydrogen-bond networks, which inherently lower solubility. By replacing the amine with an acetyl group (a hydrogen-bond acceptor, but not a donor), self-association via H-bonding is eliminated. Consequently, the 4-acetyl derivative possesses a lower lattice energy and theoretically exhibits higher solubility in polar aprotic solvents compared to its amino counterpart.

Q3: Can I use heat to force the compound into solution if it resists dissolution at room temperature? A: Yes, but strictly within thermodynamic limits. Gentle heating (up to 40°C) is effective. However, exceeding 50°C in the presence of protic or nucleophilic solvents (e.g., methanol, traces of water) risks nucleophilic aromatic substitution ( SN​Ar ). The C2-methylthio group is highly reactive and acts as an excellent leaving group under thermal stress, which can lead to unwanted degradation or side products during synthesis[2][3].

Module 2: Solvent Selection & Compatibility Matrix

To ensure structural integrity and maximize solvation, rely on the quantitative parameters outlined in the matrix below.

Solvent	Dielectric Constant ( ε )	Predicted Solubility	Recommendation	Mechanistic Rationale
DMSO (Anhydrous)	46.7	>30 mg/mL	Optimal	High polarity disrupts dipole-dipole interactions; lacks nucleophilicity to protect the C2-methylthio group.
DMF (Anhydrous)	36.7	~25 mg/mL	Excellent	Ideal alternative to DMSO if lower viscosity is required for automated liquid handling systems.
Ethyl Acetate	6.0	<5 mg/mL	Poor	Insufficient dielectric constant to break the pyrimidine crystal lattice efficiently at 25°C.
Methanol	32.7	<1 mg/mL	Avoid	Protic solvent; high risk of nucleophilic attack on the C2 position upon heating[3].
Hexane	1.9	Insoluble	Avoid	Completely non-polar; thermodynamically incapable of solvating the functionalized pyrimidine core.

Module 3: Experimental Workflows & Protocols

When preparing high-concentration master stocks (e.g., 50 mM) for downstream kinase inhibitor synthesis or bioassays[2], follow this self-validating protocol to prevent microscopic suspensions that masquerade as true solutions.

Protocol: High-Fidelity Solvation in Polar Aprotic Solvents

• Thermal Equilibration: Remove the lyophilized compound from -20°C storage[1] and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Prevents atmospheric moisture condensation, which introduces nucleophilic water that can degrade the ester or methylthio groups.

• Gravimetric Analysis: Weigh the desired mass (e.g., 10 mg) into a low-bind amber microcentrifuge tube using an anti-static gun to prevent aerosolization of the fine powder.

• Aprotic Solvation: Add the calculated volume of anhydrous DMSO ( ≤ 0.005% H2​O ) to achieve a 50 mM concentration. Vortex vigorously for 30 seconds.

• Mechanical Disruption: Place the tube in a bath sonicator at 25°C for 10–15 minutes. Causality: Acoustic cavitation provides the localized activation energy required to shatter the crystalline lattice without elevating the bulk temperature to degradation thresholds.

• Self-Validation (Centrifugation): To confirm true dissolution, centrifuge the sample at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube against a dark background. Validation: The absence of a white pellet confirms a true thermodynamic solution. If a pellet is present, the solution is saturated, and additional solvent or co-solvent is required.

• Storage: Aliquot the clear solution into single-use vials, overlay with Argon gas to displace oxygen, and store at -80°C[1].

Fig 1. Step-by-step workflow for resolving pyrimidine derivative solubility issues.

Module 4: Downstream Applications & Aqueous Dilution Risks

Pyrimidine-5-carboxylate derivatives are highly valued as intermediates in the synthesis of pyrimidopyrimidines, which act as potent protein kinase inhibitors (e.g., Akt kinase)[1][2]. However, a major point of failure occurs when transitioning from organic synthesis to in vitro biological assays.

The "Solvent Crash" Phenomenon: When a highly concentrated DMSO stock is directly pipetted into an aqueous assay buffer (e.g., PBS or Tris-HCl), the local concentration of water spikes, dropping the dielectric environment below the threshold required to solvate the hydrophobic pyrimidine core. This causes rapid micro-precipitation.

Troubleshooting Protocol for Aqueous Dilution:

• Step-Down Dilution: Never dilute directly from 50 mM to 1 μ M. Create an intermediate stock (e.g., 1 mM) in 50% DMSO / 50% Buffer.

• Surfactant Integration: Pre-warm the aqueous buffer to 37°C and supplement it with 0.1% to 0.5% non-ionic surfactant (Tween-20 or Pluronic F-68) prior to adding the compound. The surfactant forms micelles that encapsulate the hydrophobic methylthio and ethyl ester moieties, keeping the molecule in solution.

• Validation Check: Measure the OD600​ of the final assay buffer. An absorbance >0.05 indicates light scattering from micro-precipitates, meaning the solubility limit has been breached.

Fig 2. Synthetic utility of pyrimidine intermediates and downstream assay risks.

References

• TargetMol. ETHYL 4-AMINO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE. TargetMol. 1

• ChemicalBook. (4-AMINO-2-(METHYLTHIO)PYRIMIDIN-5-YL)METHANOL. ChemicalBook. 2

• Google Patents. WO2015001567A1 - Process for the preparation of (s)-4-[(3-chloro-4-methoxybenzyl)amino]-2-[2- (hydroxymethyl)-1-pyrrolidinyl]-n-(2-pyrimidinyl methyl-5-pyrimidine carboxamide. Google Patents. 3

Sources

• 1. ETHYL 4-AMINO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE | TargetMol [targetmol.com]
• 2. (4-AMINO-2-(METHYLTHIO)PYRIMIDIN-5-YL)METHANOL | 588-36-3 [chemicalbook.com]
• 3. WO2015001567A1 - Process for the preparation of (s)-4-[(3-chloro-4-methoxybenzyl)amino]-2-[2- (hydroxymethyl)-1-pyrrolidinyl]-n-(2-pyrimidinyl methyl-5-pyrimidine carboxamide - Google Patents [patents.google.com]

Technical Support Center: Optimizing Purification of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Welcome to the technical support center for the purification of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this key pyrimidine intermediate in high purity.

Introduction

Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is a highly functionalized heterocyclic compound with significant potential as a building block in medicinal chemistry. The presence of multiple reactive sites—an acetyl group, a methylthio ether, and an ethyl ester—makes it a versatile scaffold for the synthesis of diverse bioactive molecules. However, this same functionality presents unique challenges in its purification. This guide provides a structured approach to troubleshooting common issues encountered during the purification of this compound, ensuring you can achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a crude sample of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate?

A1: The impurity profile is highly dependent on the synthetic route. A plausible route for this compound is a modified Biginelli or a similar multi-component reaction involving a β-ketoester (like ethyl acetoacetate), an acetyl-containing building block, and a thiourea derivative.[1][2] Based on this, common impurities include:

• Unreacted Starting Materials: Residual β-ketoester, thiourea, and other reactants.

• Side-Reaction Products: Byproducts from self-condensation of the starting materials or alternative reaction pathways.

• Oxidation Products: The methylthio group is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide and sulfone.[3]

• Hydrolysis Products: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, especially if the reaction or work-up conditions are not anhydrous.

• Structurally Related Pyrimidines: Isomers or pyrimidines formed from alternative cyclization pathways.

Q2: What are the key physicochemical properties of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate to consider for purification?

Property	Estimated Value/Characteristic	Implication for Purification
Physical Form	Likely a solid at room temperature.[4]	Recrystallization is a viable purification method.
Melting Point	Expected to be in the range of 60-100 °C.	A sharp melting point is a good indicator of purity.
Polarity	Moderately polar due to the ester and acetyl groups.	Amenable to normal-phase column chromatography.
Solubility	Expected to have good solubility in moderately polar organic solvents like ethyl acetate, dichloromethane, and acetone. Lower solubility in non-polar solvents like hexanes and limited solubility in water.[5][6]	This differential solubility is key for both recrystallization and chromatography.
Stability	The methylthio group can be prone to oxidation. The ester group can be susceptible to hydrolysis under strongly acidic or basic conditions.	Purification conditions should be chosen to minimize degradation.

Q3: How can I quickly assess the purity of my sample and identify the major impurities?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool for rapid purity assessment.[7] A good starting solvent system for TLC analysis on a silica gel plate would be a mixture of a non-polar and a moderately polar solvent, such as hexane and ethyl acetate.

• Procedure: Dissolve a small amount of your crude product in a suitable solvent (e.g., ethyl acetate). Spot the solution on a silica TLC plate and develop it in a chamber with a hexane/ethyl acetate mixture (start with a 7:3 or 1:1 ratio).

• Interpretation: The number of spots will indicate the number of components in your mixture. The relative Rf values can give you an idea of the polarity of the impurities. More polar impurities (like the hydrolyzed carboxylic acid or the sulfoxide) will have lower Rf values, while less polar impurities will be closer to the solvent front.

Troubleshooting Guide: Recrystallization

Recrystallization is often the most efficient method for purifying solid organic compounds on a larger scale. The key is to find a solvent or solvent system in which the target compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[8]

Problem 1: The compound does not crystallize upon cooling.

Possible Cause	Explanation & Solution
Solution is not supersaturated.	You may have used too much solvent. Solution: Re-heat the solution and carefully evaporate some of the solvent to increase the concentration. Allow the solution to cool slowly again.[8]
Inappropriate solvent.	The compound is too soluble in the chosen solvent, even at low temperatures. Solution: Choose a less polar solvent or a solvent mixture. Good starting points for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate would be ethanol, isopropanol, or mixtures like ethyl acetate/hexane or acetone/water.[9]
Inhibition of nucleation.	Crystal growth needs a starting point (a nucleus). Solutions: 1. Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This creates microscopic imperfections on the glass that can serve as nucleation sites.[8] 2. Seeding: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.

Problem 2: The compound "oils out" instead of forming crystals.

Possible Cause	Explanation & Solution
High concentration of impurities.	Impurities can lower the melting point of the mixture and interfere with crystal lattice formation. Solution: Consider a preliminary purification step like a quick filtration through a plug of silica gel or an initial extraction to remove some of the more polar or non-polar impurities before attempting recrystallization.
Solution is too concentrated or cooled too quickly.	The compound is precipitating out of solution faster than it can form an ordered crystal lattice. Solution: Re-heat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly. Insulating the flask can help with slow cooling.
Inappropriate solvent.	The boiling point of the solvent may be higher than the melting point of your compound. Solution: Choose a solvent with a lower boiling point.

Experimental Protocol: Recrystallization

• Solvent Selection: In separate test tubes, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, ethyl acetate, acetone, hexane) at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold. A good two-solvent system consists of a "good" solvent that dissolves the compound well and a "bad" solvent in which the compound is insoluble.[9] For this compound, an ethyl acetate/hexane system is a promising choice.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot "good" solvent (e.g., ethyl acetate) until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If using a two-solvent system, add the "bad" solvent (e.g., hexane) dropwise to the hot solution until it becomes slightly cloudy, then add a drop or two of the "good" solvent to redissolve the precipitate before allowing it to cool.

• Isolation: Once crystallization is complete, cool the flask in an ice bath to maximize the yield. Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Troubleshooting Guide: Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities. For Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, normal-phase chromatography on silica gel is a suitable method.[7]

Problem 1: Poor separation of the target compound from an impurity.

Possible Cause	Explanation & Solution
Inappropriate solvent system.	The polarity of the eluent is not optimized to achieve differential migration of the compounds on the silica gel. Solution: Use TLC to find a better solvent system. The ideal system will give your target compound an Rf value of around 0.3-0.4 and provide good separation from the impurity spots. For moderately polar compounds like this, mixtures of hexane and ethyl acetate are a good starting point. You can fine-tune the polarity by adjusting the ratio.[7]
Column overloading.	Too much sample has been loaded onto the column, leading to broad bands and poor separation. Solution: Use a larger column with more silica gel relative to the amount of crude product. A general rule of thumb is a 30:1 to 50:1 ratio of silica gel to crude compound by weight.
Improper column packing.	Air bubbles or cracks in the silica gel bed can lead to channeling and poor separation. Solution: Ensure the column is packed uniformly as a slurry and is never allowed to run dry.

Problem 2: The compound is streaking or tailing on the column.

Possible Cause	Explanation & Solution
Compound is too polar for the solvent system.	The compound is interacting too strongly with the silica gel. Solution: Increase the polarity of the eluent. Adding a small amount of a more polar solvent like methanol to the ethyl acetate/hexane mixture can often resolve tailing issues.
Acidic or basic nature of the compound.	The acetyl group can have some acidic character, and the pyrimidine nitrogens are basic. These can lead to strong interactions with the slightly acidic silica gel. Solution: Add a small amount of a modifier to the eluent. For acidic compounds, a few drops of acetic acid can help. For basic compounds, adding a small amount of triethylamine (e.g., 0.1-1%) can improve peak shape.
Sample is not fully dissolved or is precipitating on the column.	This can happen if the sample is not very soluble in the eluent. Solution: Use a "dry loading" technique. Dissolve your crude product in a good solvent, add a small amount of silica gel, and then evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of the column.

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Use TLC to determine the optimal eluent. A good starting point is a mixture of hexane and ethyl acetate. Adjust the ratio to achieve an Rf value of ~0.3 for the target compound.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent) and carefully apply it to the top of the silica bed.

  • Dry Loading: Dissolve the crude product in a volatile solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent. Carefully add the resulting powder to the top of the column.

• Elution: Begin eluting with the solvent system determined by TLC. Collect fractions and monitor them by TLC. If necessary, a gradient elution can be performed by gradually increasing the polarity of the eluent to elute more strongly retained compounds.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualizing the Purification Workflow

Recrystallization Decision Tree

Caption: Decision tree for troubleshooting recrystallization.

Column Chromatography Workflow

Caption: General workflow for purification by column chromatography.

References

• A four-component modified Biginelli reaction: A novel approach for C-2 functionalized dihydropyrimidines. PMC. [Link]

• Chemoselective oxidation of 2-thiomethyl-4,6-dimethyl-pyrimidine, 2-thiobenzyl. Google Search.

• SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. [Link]

• tetrahydropyrimidines via the biginelli reaction. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. Journal of Chemical & Engineering Data. [Link]

• Go-to recrystallization solvent mixtures. Reddit. [Link]

• Technical Support Center: Purification of Pyrimidine Derivatives by Column Chrom
• Technical Support Center: Crystallization of Pyrimidine Compounds. Benchchem.

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• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. biomedres.us [biomedres.us]
• 4. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]

Technical Support Center: Navigating Reactions with Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is a pivotal building block in medicinal chemistry and materials science, valued for its versatile reactivity.[1][2][3] However, its utility is often challenged by the susceptibility of the C5-ethyl ester to premature hydrolysis, a common side reaction that can derail synthetic pathways and compromise yields. This technical guide provides in-depth troubleshooting strategies and preventative measures to maintain the integrity of the ester group during key transformations.

Section 1: Understanding and Identifying Ester Hydrolysis

Q1: What are the tell-tale signs of significant ester hydrolysis in my reaction mixture?

Detecting the unintended hydrolysis of your ethyl ester into the corresponding carboxylic acid is crucial for timely intervention. The primary indicators can be observed through standard analytical techniques:

• Thin-Layer Chromatography (TLC): The carboxylic acid byproduct is significantly more polar than the starting ester. On a silica gel TLC plate, you will observe a new spot with a much lower Retention Factor (Rf) that may streak, especially if a non-polar eluent system is used.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a definitive method for identification. You will see a new peak in your chromatogram corresponding to the mass of the hydrolyzed product (M-28, loss of ethylene).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the characteristic quartet and triplet of the ethyl group (around 4.4 and 1.4 ppm, respectively) will diminish, while a broad singlet corresponding to the carboxylic acid proton will appear downfield (typically >10 ppm). In ¹³C NMR, the signals for the ethyl group carbons (~61 and ~14 ppm) will be replaced by the carboxylic acid carbonyl signal (~170-180 ppm).

Compound	Analytical Technique	Expected Observation	Observation Indicating Hydrolysis
Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate	TLC (e.g., 30% EtOAc/Hex)	Single major spot with high Rf	Additional spot with low Rf (streaking possible)
LC-MS	Peak corresponding to [M+H]⁺	Additional peak corresponding to [M-28+H]⁺
¹H NMR	Quartet (~4.4 ppm), Triplet (~1.4 ppm)	Disappearance of ethyl signals, appearance of broad singlet >10 ppm

Q2: What are the primary factors that promote the hydrolysis of the ethyl ester group in this molecule?

Ester hydrolysis can be catalyzed by both acid and base.[4][5] However, in the context of most synthetic reactions involving this pyrimidine derivative, base-catalyzed hydrolysis (saponification) is the more common and pressing issue.[6][7][8][9][10]

The reaction proceeds via a nucleophilic acyl substitution mechanism.[6][7] A hydroxide ion attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate.[7][10] This intermediate then collapses, expelling the ethoxide leaving group to form a carboxylic acid. In a basic medium, this carboxylic acid is immediately deprotonated to form a carboxylate salt, an essentially irreversible step that drives the reaction to completion.[6][8][11]

Caption: Mechanism of base-catalyzed ester hydrolysis.

Section 2: Preventing Hydrolysis During Base-Catalyzed Reactions

Many crucial reactions, such as condensations at the acetyl group or substitutions, require a base. The choice of base is paramount to preventing unwanted ester saponification.

Q3: I'm performing a reaction that requires a base and observing significant hydrolysis. Which non-hydrolytic bases are recommended?

When working with base-sensitive substrates, it is critical to avoid strong aqueous bases like NaOH or KOH. Instead, opt for non-nucleophilic, sterically hindered organic bases or milder inorganic bases that are less likely to attack the ester carbonyl.

Cesium carbonate (Cs₂CO₃) is an excellent choice for sensitive reactions.[12][13] Its mild basicity, coupled with the unique properties of the cesium cation, often accelerates desired reactions while minimizing side reactions like hydrolysis.[14][15] It has demonstrated utility in a wide range of transformations, including Suzuki couplings and C-N bond formations.[12][16]

Base	pKa of Conjugate Acid	Typical Conditions	Suitability for Ester-Containing Substrates
Sodium Hydroxide (NaOH)	~15.7	Aqueous solutions	Poor: Strong nucleophile, readily causes hydrolysis.[6]
Potassium Carbonate (K₂CO₃)	~10.3	Protic or aprotic solvents	Moderate: Milder than hydroxides, but solubility can be an issue.
Cesium Carbonate (Cs₂CO₃)	~10.3	Aprotic solvents (e.g., DMF, Acetonitrile)	Excellent: Mild, good solubility in organic solvents, often enhances reactivity of the desired pathway.[12][13]
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	~13.5	Aprotic solvents	Good: Strong, non-nucleophilic base.
DIPEA (N,N-Diisopropylethylamine)	~10.7	Aprotic solvents	Good: Sterically hindered, non-nucleophilic base.

Recommended Protocol: Aldol Condensation using Cesium Carbonate

This protocol details a condensation reaction at the 4-acetyl position, a common transformation for this substrate, using Cs₂CO₃ to prevent ester hydrolysis.

• Reagent Preparation: Dissolve Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq) and the desired aldehyde (1.1 eq) in anhydrous DMF.

• Reaction Setup: Place the solution in a round-bottom flask under an inert atmosphere (Nitrogen or Argon).

• Base Addition: Add finely powdered, anhydrous Cesium Carbonate (1.5 eq) to the mixture with vigorous stirring.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS, checking for the consumption of the starting material and the formation of the product, while confirming the absence of the hydrolyzed byproduct.

• Work-up: Upon completion, quench the reaction by adding cold water. Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Q4: Can a phase-transfer catalyst (PTC) help minimize hydrolysis in a biphasic reaction?

Yes, phase-transfer catalysis is a powerful technique for performing base-mediated reactions on substrates with water-sensitive functional groups, such as esters.[17] A PTC, typically a quaternary ammonium salt, facilitates the transfer of a reactive anion (like hydroxide) from the aqueous phase into the organic phase where the substrate resides.[18]

This method protects the bulk of the ester from the aqueous base, as the reaction occurs in the organic phase.[17] The concentration of the hydroxide ion in the organic phase is kept low and controlled by the catalyst, which can significantly suppress the rate of hydrolysis compared to the desired reaction.[17][19]

Caption: Phase-transfer catalysis workflow.

Section 3: Optimizing Reaction Work-up to Prevent Hydrolysis

Even if a reaction proceeds cleanly, the work-up procedure can introduce conditions that lead to unwanted ester hydrolysis. Careful handling during quenching and extraction is vital.

Q5: What are the best practices for quenching and working up a reaction to prevent hydrolysis?

The goal during work-up is to neutralize any acidic or basic reagents and remove water-soluble byproducts without subjecting the ester to harsh pH conditions for prolonged periods.[20][21][22]

For Reactions Run Under Basic Conditions:

• Cool Down: Always cool the reaction mixture in an ice bath (0-5 °C) before quenching. Hydrolysis rates are significantly temperature-dependent.[23]

• Careful Quenching: Neutralize the base by slowly adding a pre-chilled, weak acid source. A saturated aqueous solution of ammonium chloride (NH₄Cl) is often a good choice. Avoid strong acids like HCl, which can create localized areas of low pH.

• Prompt Extraction: Immediately after quenching, proceed with the extraction using an organic solvent. Do not let the organic and aqueous layers sit together for extended periods.[20]

• Wash with Brine: Wash the organic layer with a cold, saturated aqueous sodium chloride (brine) solution. This helps to remove residual water and break up emulsions.

• Dry Thoroughly: Dry the isolated organic layer over a suitable drying agent (e.g., Na₂SO₄, MgSO₄) before solvent removal.

Caption: Optimized work-up workflow for basic reactions.

Section 4: Advanced Strategies

Q6: For particularly challenging transformations, should I consider using a more robust ester protecting group?

If the ethyl ester proves too labile for the required reaction conditions, switching to a different ester protecting group can be a viable strategy. The choice of ester depends on its stability to the reaction conditions and the ability to selectively deprotect it later.[24]

• Methyl Esters: Generally similar in reactivity to ethyl esters and removed by acid or base.[24]

• tert-Butyl Esters: These are significantly more resistant to base-catalyzed hydrolysis due to steric hindrance. They are readily cleaved under acidic conditions (e.g., with trifluoroacetic acid), providing an orthogonal deprotection strategy.[24]

• Benzyl Esters: Cleaved by hydrogenolysis (e.g., H₂, Pd/C), offering another orthogonal removal method that avoids both acidic and basic conditions.[24]

Ester Group	Common Cleavage Conditions	Stability to Base (e.g., NaOH)	Stability to Acid (e.g., HCl)
Ethyl	Acid or Base Hydrolysis	Low	Moderate
tert-Butyl	Strong Acid (e.g., TFA)	High	Low
Benzyl	Hydrogenolysis (H₂, Pd/C)	Moderate	Moderate

By understanding the mechanisms of ester hydrolysis and carefully selecting reagents, reaction conditions, and work-up procedures, researchers can successfully employ Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in a wide array of synthetic applications while preserving the integrity of this valuable functional group.

References

• Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. [Link]

• Ch20: Hydrolysis of Esters. University of Calgary. [Link]

• 21.6 Chemistry of Esters. OpenStax. [Link]

• Ester hydrolysis. Wikipedia. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• CATALYSTS CESIUM. Chemetall. [Link]

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Medium. [Link]

• Direction of hydrolysis of esters of some pyrimidine-5-carboxylic acids. ResearchGate. [Link]

• CESIUM CARBONATE CATALYZED EFFICIENT SYNTHESIS OF NAPHTHOCHROMENES UNDER MICROWAVE IRRADIATION. Bibliomed. [Link]

• Chemists uncover new role of a key base in organic synthesis. ScienceDaily. [Link]

• Chemists uncover new role of a key base in organic synthesis. Emory University. [Link]

• Dynamic Kinetic Resolution of N-Protected Amino Acid Esters via Phase-Transfer Catalytic Base Hydrolysis. ACS Publications. [Link]

• (PDF) CsCO3 2. ResearchGate. [Link]

• Top 10 Opportunities. Phase Transfer Catalysis Home Page. [Link]

• Three types of hydrolysis and ways to prevent hydrolysis. Medium. [Link]

• Study on Phase-Transfer Catalytic Asymmetric Transformations of Esters using a Water and Alcohols as a Nucleophile. Kyushu University. [Link]

• Work-up and purification of ester reduction. Reddit. [Link]

• Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Synthesis of pyrimidine derivatives of amino acids using pig liver esterase and pancreas lipase. PubMed. [Link]

• Work up of ester? ResearchGate. [Link]

• About Workup. University of Rochester. [Link]

• Ester Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• 21.6: Chemistry of Esters. Chemistry LibreTexts. [Link]

• 7.5 Esters. KPU Pressbooks. [Link]

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C. [Link]

• 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• Discovery of a Series of Pyrimidine Carboxamides as Inhibitors of Vanin-1. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Saponification of Esters. Organic Chemistry Tutor. [Link]

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Georganics. [Link]

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• 2. chemimpex.com [chemimpex.com]
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• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
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• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
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• 17. phasetransfer.com [phasetransfer.com]
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• 24. chem.libretexts.org [chem.libretexts.org]

Minimizing byproducts in the synthesis of 2-(methylthio)pyrimidine derivatives

Welcome to the technical support center dedicated to the synthesis of 2-(methylthio)pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize byproduct formation and optimize your synthetic routes. As your Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the synthesis of 2-(methylthio)pyrimidine derivatives.

Q1: What are the most common byproducts in the synthesis of 2-(methylthio)pyrimidine derivatives?

A1: The most frequently encountered byproducts include:

• N-methylated isomers: Methylation can occur on one of the ring nitrogen atoms instead of the sulfur atom, leading to the formation of N-methyl-2-thioxopyrimidines.

• Oxidized byproducts: The methylthio group is susceptible to oxidation, forming 2-(methylsulfinyl)pyrimidine or 2-(methylsulfonyl)pyrimidine derivatives, especially during workup or if the reaction is exposed to air for extended periods.[1]

• Di-methylated products: In some cases, both a ring nitrogen and the sulfur atom can be methylated.[1]

• Unreacted starting materials: Incomplete S-methylation of the 2-thiouracil precursor is a common issue leading to lower yields.[1]

Q2: How can I confirm the formation of these byproducts?

A2: A combination of analytical techniques is crucial for byproduct identification:

• Thin Layer Chromatography (TLC): A quick method to visualize the presence of multiple components in your reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shift of the S-CH₃ protons in 2-(methylthio)pyrimidines typically appears around 2.3-2.6 ppm.[2] N-CH₃ protons will have a different chemical shift. The formation of the sulfoxide will cause a downfield shift of the methyl protons.[1]

  • ¹³C NMR: The carbon of the S-CH₃ group will have a characteristic chemical shift.

• Mass Spectrometry (MS): A powerful tool for confirming the molecular weight of your desired product and any byproducts. An increase of 16 Da in a mass spectrum peak compared to your expected product strongly suggests the formation of a methylsulfinyl byproduct.[1]

Q3: What is the general strategy for synthesizing 2-(methylthio)pyrimidine derivatives?

A3: A common and effective method is the S-alkylation of a corresponding 2-thiopyrimidine or 2-thiouracil derivative with a methylating agent.[2] This typically involves the use of a base to deprotonate the thiol group, followed by nucleophilic attack on the methylating agent. Another approach involves the cyclocondensation of a three-carbon fragment with S-methylisothiourea.

Section 2: Troubleshooting Guide: Minimizing Byproduct Formation

This guide provides specific troubleshooting advice for common problems encountered during the synthesis of 2-(methylthio)pyrimidine derivatives.

Problem	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
Low Yield of Desired Product	1. Incomplete S-methylation: The reaction may not have gone to completion.[1] 2. Degraded methylating agent: The methylating agent may have hydrolyzed or decomposed. 3. Suboptimal reaction conditions: Incorrect temperature, time, or base can lead to poor conversion.	1. Increase reaction time or temperature: Monitor the reaction by TLC to determine the optimal reaction time. 2. Use fresh methylating agent: Ensure the purity and activity of your methylating agent. 3. Optimize reaction conditions: Systematically vary the base, solvent, and temperature to find the optimal conditions for your specific substrate.
Formation of N-methylated Isomer	Reaction conditions favoring N-alkylation: The choice of base, solvent, and methylating agent can influence the site of methylation. This is a classic example of kinetic versus thermodynamic control and can be explained by the Hard and Soft Acids and Bases (HSAB) principle.[3]	Employ conditions that favor S-alkylation: • Solvent: Use a polar aprotic solvent like DMF or DMSO. These solvents solvate the cation of the base, leaving the thiolate anion more nucleophilic. • Base: A weaker base like K₂CO₃ can favor S-alkylation. Stronger bases can lead to a higher concentration of the more reactive N-anion. • Temperature: Lower temperatures generally favor the kinetically controlled S-alkylation product.[4][5] • Methylating Agent: Softer methylating agents like methyl iodide are more likely to react with the softer sulfur nucleophile, according to the HSAB principle.[3][6][7]
Presence of Oxidized Byproducts (Sulfoxide/Sulfone)	Exposure to oxidizing agents or atmospheric oxygen: The methylthio group is sensitive to oxidation, especially at elevated temperatures or during prolonged workups.[1] Trace peroxides in solvents can also be a culprit.	Implement oxygen-free techniques: • Inert atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon.[1] • Degassed solvents: Use freshly distilled or degassed solvents to remove dissolved oxygen. • Controlled workup: Minimize the exposure of the reaction mixture to air during the workup procedure. Avoid excessive heating.
Complex NMR Spectrum with Multiple Unidentified Peaks	Formation of multiple byproducts: This could be a combination of N-methylation, oxidation, and di-methylation.	Systematic analysis and optimization: • Isolate and characterize major byproducts: Use techniques like column chromatography to isolate the byproducts and characterize them by NMR and MS. • Re-evaluate reaction conditions: Based on the identified byproducts, adjust the reaction conditions as described above to minimize their formation.

Section 3: Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments.

Protocol 1: General Procedure for S-methylation of 2-Thiouracil Derivatives

This protocol describes a general method for the selective S-methylation of a 2-thiouracil derivative using methyl iodide.

Materials:

• 2-Thiouracil derivative (1.0 eq)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Methyl iodide (CH₃I) (1.2 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the 2-thiouracil derivative and anhydrous DMF.

• Add potassium carbonate to the suspension and stir at room temperature for 30 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add methyl iodide dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Upon completion, pour the reaction mixture into ice-water.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of 2-(Methylthio)-1,4-dihydropyrimidine Derivatives via Alkylation

This protocol is adapted from a literature procedure for the synthesis of 2-methylthio-1,4-dihydropyrimidine derivatives.[2]

Materials:

• 1,2,3,4-Tetrahydropyrimidine-2-thione derivative (1.0 eq)

• Methyl iodide (1.1 eq)

• Pyridine

Procedure:

• Dissolve the 1,2,3,4-tetrahydropyrimidine-2-thione derivative in pyridine in a round-bottom flask.

• Add methyl iodide to the solution and stir the reaction mixture at room temperature for 2-3 hours.

• Monitor the reaction progress by TLC.

• After completion, pour the reaction mixture into crushed ice.

• Collect the solid product by filtration, wash with water, and air dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-methylthio-1,4-dihydropyrimidine derivative.

Section 4: Visualizing Reaction Pathways

The following diagrams illustrate key concepts in the synthesis of 2-(methylthio)pyrimidine derivatives.

Caption: Common byproduct formation pathways.

References

• Technical Support Center: Synthesis of 5-Methoxy-2-methylthiopyrimidine - Benchchem. (URL: Not available)

• Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC. (URL: [Link])

• Synthesis and Biological Activities of Some Pyrimidine Deriv

• HSAB theory - Wikipedia. (URL: [Link])

• A New Preparation of 2-Methylthio-4,6-dichloropyrimidine and Synthesis of 2-Alkylthio-4-chloro(or methoxy)-6-pyrimidinols | The Journal of Organic Chemistry. (URL: [Link])

• A Review on Pharmacological Aspects of Pyrimidine Derivatives. (URL: [Link])

• (PDF) Synthesis of Novel 2-((6-Methyl-2-(Methylthio)pyrimidin- 4-yl)oxy)acetohydrazide Derivatives and Their Growth Stimulant Properties - ResearchGate. (URL: [Link])

• Thermodynamic vs kinetic reaction control with radical substitution. (URL: [Link])

• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin. (URL: [Link])

• HSAB principle: Applications of its global and local forms in organic chemistry. (URL: [Link])

• APPLICATION OF THE HARD AND SOFT, ACIDS AND BASES (HSAB) THEORY TO TOXICANT-TARGET INTERACTIONS - PMC. (URL: [Link])

• An optimized protocol to detect high-throughput DNA methylation from custom targeted sequences on 96 samples simultaneously - PubMed. (URL: [Link])

• Application of the Hard and Soft, Acids and Bases (HSAB) theory to toxicant--target interactions - PubMed. (URL: [Link])

• Hard-soft acid-base (HSAB) principle and difference in d-orbital configurations of metals explain the regioselectivity of nucleophilic attack to a carbinol in Friedel-Crafts reaction catalyzed by Lewis and protonic acids - ResearchGate. (URL: [Link])

• 14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. (URL: [Link])

• kinetic vs thermodynamic control of a reaction | Student Doctor Network Forums. (URL: [Link])

• Thermodynamic and Kinetic Products - Master Organic Chemistry. (URL: [Link])

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• 2. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HSAB theory - Wikipedia [en.wikipedia.org]
• 4. forums.studentdoctor.net [forums.studentdoctor.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. APPLICATION OF THE HARD AND SOFT, ACIDS AND BASES (HSAB) THEORY TO TOXICANT-TARGET INTERACTIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Application of the Hard and Soft, Acids and Bases (HSAB) theory to toxicant--target interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Refining crystallization methods for high-purity Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

[label="Cool

Refining Guide Content

I am now focusing on refining the guide's content. I'm adding detail to the co-crystal section, specifically the interactions of fumaric acid with pyrimidine and picolinate. I'm also including information on 2-Methylthio-4,6-pyrimidinedione from the Guidechem database. The DOT diagram is almost ready for finalization.

Finalizing Visualization & Structure

I'm finalizing the DOT diagram and refining the guide's overall structure. I'm adding validation checks and in-text citations. I'm working on the experimental protocols and solvent selection matrix. I'm focusing on the visual portal-style design with sections like "Knowledge Base", "Diagnostic Matrix", and "Validated Workflows". I am ensuring the causality behind each experimental choice is clearly explained.

Finalizing Co-crystal Data

I'm incorporating the finalized validation checks into the protocols. Specifically, I've outlined a self-validating system involving in-line FBRM and HPLC assays to ensure dissolution, controlled nucleation, and maximum yield. I am also adding a step to the protocols for rigorous solvent degassing and ensuring an inert atmosphere. The structure will be polished, and the DOT diagram is ready.

Welcome to the Advanced Crystallization Support Center . As a Senior Application Scientist, I have designed this portal to address the unique thermodynamic and kinetic challenges associated with isolating highly functionalized pyrimidine scaffolds.

Working with Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate requires precision. The molecule is densely functionalized: the pyrimidine core dictates supramolecular packing, the 2-methylthio group is sensitive to oxidation, the 4-acetyl group introduces conformational flexibility, and the 5-ethyl carboxylate is prone to solvolysis. This guide provides field-proven, self-validating methodologies to ensure you achieve >99.5% purity and optimal crystal habit.

Part 1: Knowledge Base & Troubleshooting FAQs

Q1: Why does my product "oil out" (form a biphasic liquid) instead of crystallizing during cooling? A1: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the supersaturation level exceeds the metastable zone limit before primary nucleation can occur. For this specific molecule, the flexible ethyl ester and acetyl groups increase the entropic barrier to nucleation, causing the solute to separate as a dense, solute-rich liquid phase rather than a highly ordered crystal lattice.

• Causality & Solution: You must bypass the primary nucleation barrier. Implement a seeded cooling crystallization . By introducing 1-2% w/w seed crystals at the upper boundary of the metastable zone, you provide a pre-existing lattice for the solute to deposit onto, entirely circumventing LLPS.

Q2: I am detecting sulfoxide/sulfone impurities in my final crystal lattice. How do I prevent this? A2: The 2-methylthio (-SCH₃) moiety on the pyrimidine ring is highly nucleophilic. While generally stable under ambient conditions [2.1], when exposed to dissolved oxygen or trace peroxides in ethereal solvents at elevated crystallization temperatures, it rapidly oxidizes.

• Causality & Solution: The oxidation is a radical-mediated process driven by thermal stress and oxygen. Use strictly degassed solvents (sparged with N₂ or Ar for 30 minutes prior to use). Avoid solvents like THF or diethyl ether unless they are freshly distilled over sodium/benzophenone.

Q3: My yield is low, and LC-MS shows a mass shift corresponding to the loss of the ethyl group. What is happening? A3: You are experiencing transesterification or ester hydrolysis. The C5-carboxylate is highly activated by the electron-withdrawing nature of the adjacent pyrimidine ring and the C4-acetyl group. If you use methanol as a solvent, transesterification to the methyl ester occurs. If trace water is present at elevated temperatures, hydrolysis to the carboxylic acid occurs.

• Causality & Solution: Switch to an aprotic solvent system (e.g., Ethyl Acetate/Heptane) or use strictly anhydrous ethanol to maintain the integrity of the ethyl ester.

Q4: The isolated free-base crystals are fine needles that cause severe filtration bottlenecks. Can I alter the crystal habit? A4: Yes, through crystal engineering. Pyrimidine derivatives are renowned for their ability to form robust supramolecular synthons—specifically linear heterotetramers (LHT) and heterotrimers (HT)—through directional hydrogen bonding and π-π stacking interactions[1][2].

• Causality & Solution: If the primary crystallization yields poor handling properties, perform a co-crystallization using a dicarboxylic acid co-former (e.g., fumaric or glutaric acid). The carboxylic acid will interact with the pyrimidine nitrogen atoms to form a stable LHT network[2][3], typically resulting in block-like or prismatic crystals that filter rapidly.

Part 2: Diagnostic Matrix & Data Presentation

To prevent solvolysis and LLPS, solvent selection is the most critical variable. Below is the validated solvent selection matrix for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.

Solvent System	Volumetric Ratio	Solubility Profile (Hot / Cold)	LLPS Risk	Chemical Stability Risk	Recommended Use Case
Anhydrous Ethanol	100%	High / Low	Moderate	Low (if strictly anhydrous)	High-purity cooling crystallization.
Methanol / Water	80:20	Very High / Very Low	High	Critical (Transesterification)	Avoid. Degrades the C5-ethyl ester.
EtOAc / Heptane	30:70	High / Very Low	Low	Very Low (Aprotic system)	High-yield anti-solvent crystallization.
THF / Heptane	40:60	Very High / Low	Moderate	High (Thioether oxidation)	Only if THF is peroxide-free and degassed.

Part 3: Validated Workflows (Self-Validating Protocols)

Every protocol below is designed as a closed-loop, self-validating system. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Seeded Cooling Crystallization (Optimized for >99.5% Purity)

Mechanism: Utilizes the steep solubility curve of anhydrous ethanol to drive slow, highly ordered lattice formation, rejecting structurally similar impurities.

• Dissolution & Degassing: Suspend 10.0 g of crude Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in 50 mL of anhydrous ethanol. Sparge the suspension with Nitrogen for 15 minutes. Heat to 70°C under agitation (400 RPM).

  • Validation Check: The solution must be completely visually clear. If using an in-line FBRM (Focused Beam Reflectance Measurement) probe, the baseline particle count must read zero.

• Cooling to Metastable Zone: Cool the reactor linearly to 55°C at a rate of 0.5°C/min.

• Seeding: At exactly 55°C, introduce 0.1 g (1% w/w) of pure, milled seed crystals. Hold the temperature isothermally for 60 minutes.

  • Validation Check: FBRM chord length distribution must show a stable, sharp peak corresponding to the seed size, confirming that the seeds have not dissolved (temperature too high) and that secondary uncontrolled nucleation has not occurred (temperature too low).

• Controlled Desupersaturation: Cool the slurry from 55°C to 5°C at a slow, non-linear rate (cubic cooling profile is ideal) over 6 hours.

• Isolation & Washing: Filter the slurry via a sintered glass funnel. Wash the cake with 15 mL of pre-chilled (0°C) anhydrous ethanol.

  • Validation Check: Analyze the mother liquor via HPLC. The solute concentration must be < 8 mg/mL to validate that maximum theoretical yield has been achieved.

Protocol B: Anti-Solvent Crystallization (Optimized for Maximum Yield)

Mechanism: Rapidly drops the solubility of the solute by introducing a non-polar hydrocarbon, forcing the pyrimidine out of solution.

• Primary Dissolution: Dissolve 10.0 g of crude material in 30 mL of Ethyl Acetate at 50°C.

• Anti-Solvent Titration: Using a dosing pump, add 70 mL of Heptane at a strict rate of 1.0 mL/min while maintaining 50°C and high shear agitation (600 RPM).

  • Validation Check: At approximately 45 mL of Heptane addition, the solution should turn persistently cloudy (cloud point). Pause addition for 30 minutes to allow the crystal bed to establish, preventing oiling out.

• Completion & Cooling: Resume Heptane addition until complete. Cool the slurry to 20°C at 1°C/min. Filter and wash with 20 mL of Heptane.

Part 4: Process Visualization

Fig 1: Decision tree and troubleshooting logic for the crystallization of functionalized pyrimidines.

References

• Crystal engineering of amino pyrimidine cocrystals with carboxylic acid. ResearchGate.[Link]

• Supramolecular assembly in designing co-crystals of fumaric acid and pyrimidine/picolinate derivatives. Semantic Scholar.[Link]

• Design of Co-crystals/Salts of Aminopyrimidines and Carboxylic Acids through Recurrently Occurring Synthons. ACS Publications.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Overcoming steric hindrance in 4-acetylpyrimidine functionalization

Welcome to the technical support guide for overcoming steric hindrance in the functionalization of 4-acetylpyrimidine. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the unique challenges posed by this important heterocyclic scaffold. The inherent steric and electronic properties of 4-acetylpyrimidine can often lead to low yields, side reactions, or complete reaction failure. This guide provides in-depth, field-proven troubleshooting advice and detailed protocols to help you successfully achieve your synthetic targets.

Introduction: The Challenge of 4-Acetylpyrimidine

4-Acetylpyrimidine is a valuable building block in medicinal chemistry, but its reactivity is dominated by two key features:

• Steric Hindrance: The acetyl group at the C4 position is flanked by the nitrogen atom at N3 and the C5-H of the pyrimidine ring. This creates a sterically congested environment that can impede the approach of nucleophiles and reagents.

• Electronic Effects: The pyrimidine ring is electron-deficient (π-deficient), which deactivates the ring towards electrophilic substitution but activates it for nucleophilic attack. This electronic nature also influences the reactivity of the acetyl substituent.

This guide is structured as a series of frequently asked questions (FAQs) that address common problems across different reaction types.

Section 1: Nucleophilic Addition to the Carbonyl Group

This is one of the most common transformations, yet it is highly susceptible to steric effects.

FAQ 1.1: My Grignard or organolithium reaction with 4-acetylpyrimidine is failing or giving very low yields. What is the primary cause?

Answer: The low reactivity you are observing is a classic case of steric hindrance combined with competing side reactions. Standard organometallic reagents like Grignard (RMgX) and organolithiums (RLi) are not only strong nucleophiles but also strong bases.

• Steric Clash: The bulky organometallic species struggles to approach the electrophilic carbonyl carbon due to the steric shield imposed by the pyrimidine ring, particularly the N3 lone pair and the C5 proton.

• Competing Enolization: Instead of adding to the carbonyl, the organometallic reagent can act as a base, abstracting a proton from the acetyl methyl group to form an unreactive enolate.[1] With highly hindered ketones, this can become the dominant pathway.[1]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=plaintext, fontsize=10]; edge [arrowhead=none, penwidth=1.5];

} dot Figure 1: Competing reaction pathways for Grignard reagents with sterically hindered ketones.

Troubleshooting & Protocol 1.1: Employing Organocerium (Luche) Reagents

Solution: To overcome these issues, you need a reagent that is highly nucleophilic but has low basicity. Organocerium reagents, generated in situ from organolithiums or Grignard reagents and anhydrous cerium(III) chloride (CeCl₃), are ideal for this purpose.[2][3]

Why it works:

• Reduced Basicity: The transmetalation from Mg or Li to Ce creates a "softer" organometallic species that is significantly less basic, dramatically suppressing the competing enolization pathway.[4]

• High Oxophilicity: Cerium is highly oxophilic, meaning it coordinates strongly to the carbonyl oxygen. This enhances the electrophilicity of the carbonyl carbon, accelerating the desired nucleophilic addition.[2][5] This method is effective for synthesizing tertiary alcohols that are otherwise difficult to prepare.[2]

Experimental Protocol: Cerium-Mediated Addition of Methylmagnesium Bromide

• Preparation of Anhydrous CeCl₃: Dry commercially available CeCl₃·7H₂O at 140 °C under high vacuum for 4-6 hours until a fine, free-flowing white powder is obtained. Store rigorously under an inert atmosphere (argon or nitrogen). Note: Properly dried CeCl₃ is critical for success.[5]

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under argon, add anhydrous CeCl₃ (1.2 equivalents) and anhydrous THF (tetrahydrofuran, 5 mL per mmol of CeCl₃).

• Slurry Formation: Stir the suspension vigorously at room temperature for at least 2 hours. The slurry should appear milky and well-dispersed.

• Cooling: Cool the slurry to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Slowly add methylmagnesium bromide (MeMgBr, 1.1 equivalents, 3.0 M solution in diethyl ether) dropwise to the cold slurry. Stir for 1 hour at -78 °C.

• Substrate Addition: Add a solution of 4-acetylpyrimidine (1.0 equivalent) in anhydrous THF dropwise.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 1-3 hours.

• Quenching: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude tertiary alcohol.

Section 2: α-Functionalization of the Acetyl Group

Creating a C-C or C-X bond at the carbon adjacent to the carbonyl (the α-position) requires the formation of an enolate intermediate.

FAQ 2.1: I am struggling to form an enolate of 4-acetylpyrimidine for an alkylation reaction. My base seems to be ineffective or leads to decomposition.

Answer: This is a common challenge where kinetics and sterics are paramount. The α-protons of 4-acetylpyrimidine are acidic, but the steric hindrance from the pyrimidine ring can prevent a bulky base from accessing them efficiently. Furthermore, strong bases can potentially add to the electron-deficient pyrimidine ring itself, leading to decomposition.

The choice of base and reaction conditions determines which enolate is formed: the kinetic or thermodynamic enolate.[6]

• Kinetic Enolate: Formed faster by deprotonating the least sterically hindered proton. This requires a strong, bulky, non-nucleophilic base at low temperatures.[6][7]

• Thermodynamic Enolate: The more stable, more substituted enolate. Its formation is favored under conditions that allow for equilibration.

For a terminal methyl ketone like 4-acetylpyrimidine, there is only one type of enolate, but its formation is kinetically controlled. Therefore, a sterically hindered base is crucial.

Base Selection:

• Poor Choice (Less Hindered): Sodium hydride (NaH) or sodium ethoxide (NaOEt) are often not strong or are too nucleophilic, leading to side reactions.

• Good Choice (Hindered): Lithium diisopropylamide (LDA) is an excellent choice. It is an extremely strong base but a poor nucleophile due to its bulky isopropyl groups, making it ideal for quantitative enolate formation.[6]

• Alternative Hindered Base: Sodium bis(trimethylsilyl)amide (NaHMDS) is also a good option, with its reactivity and selectivity being highly solvent-dependent.[8][9]

Troubleshooting & Protocol 2.2: Silyl Enol Ether Formation and Mukaiyama Aldol Addition

Solution: A robust and versatile strategy is to trap the kinetically formed enolate as a silyl enol ether. This intermediate is stable, isolable, and can be used in a wide range of subsequent reactions, such as the Mukaiyama aldol addition.[10][11] This two-step approach avoids exposing a sensitive substrate to a strong base and an electrophile simultaneously.

Why it works: The Mukaiyama aldol reaction uses a Lewis acid to activate an aldehyde or ketone electrophile, which then reacts with the nucleophilic silyl enol ether.[12][13] This avoids the need for strongly basic conditions during the C-C bond formation step, improving functional group tolerance and minimizing side reactions.[14]

dot graph G { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontcolor="#FFFFFF"]; edge [penwidth=1.5];

} dot Figure 2: Workflow for α-functionalization via a silyl enol ether intermediate.

Experimental Protocol: Two-Step Mukaiyama Aldol Addition

Part A: Synthesis of the Silyl Enol Ether

• LDA Preparation: In a flame-dried flask under argon, prepare a solution of LDA (1.1 equivalents) by adding n-butyllithium (n-BuLi) to diisopropylamine in anhydrous THF at -78 °C.

• Enolate Formation: Slowly add a solution of 4-acetylpyrimidine (1.0 equivalent) in THF to the LDA solution at -78 °C. Stir for 1 hour.

• Trapping: Add neat trimethylsilyl chloride (TMSCl, 1.2 equivalents) dropwise to the enolate solution at -78 °C.

• Warm & Work-up: After 30 minutes, allow the reaction to warm to room temperature. Quench with saturated aqueous sodium bicarbonate (NaHCO₃). Extract with diethyl ether, wash the organic layer with brine, dry over Na₂SO₄, and concentrate. The crude silyl enol ether is often used directly in the next step after purification by short-path distillation or flash chromatography.

Part B: Mukaiyama Aldol Reaction

• Reaction Setup: To a flame-dried flask under argon, add the aldehyde electrophile (1.0 equivalent) and anhydrous dichloromethane (CH₂Cl₂). Cool to -78 °C.

• Lewis Acid: Add titanium tetrachloride (TiCl₄, 1.1 equivalents, 1.0 M solution in CH₂Cl₂) dropwise. A colored complex should form.

• Nucleophile Addition: Slowly add a solution of the silyl enol ether (1.2 equivalents) in CH₂Cl₂ to the activated aldehyde solution.

• Monitoring & Work-up: Stir at -78 °C until TLC/LC-MS indicates consumption of the aldehyde (typically 1-4 hours). Quench with saturated aqueous NaHCO₃. Extract with CH₂Cl₂, dry the combined organic layers over Na₂SO₄, and concentrate. Purify the resulting β-hydroxy ketone by flash chromatography.

Section 3: Cross-Coupling Reactions on the Pyrimidine Ring

Functionalizing the pyrimidine ring itself, for example at the C2, C5, or C6 positions, often requires metal-catalyzed cross-coupling reactions. Here, the 4-acetyl group can exert significant steric and electronic influence.

FAQ 3.1: My Suzuki-Miyaura coupling of a 5-bromo-4-acetylpyrimidine with a boronic acid is extremely slow and gives poor yields. Is the acetyl group interfering?

Answer: Yes, the 4-acetyl group is almost certainly the cause of the low reactivity. Its impact is twofold:

• Steric Hindrance: The acetyl group provides significant steric bulk adjacent to the C5 position. This hinders the oxidative addition step, where the palladium catalyst must insert into the C-Br bond. This effect is a well-documented challenge in Suzuki couplings with ortho-substituted substrates.[15][16][17]

• Catalyst Chelation/Deactivation: The nitrogen atoms of the pyrimidine ring and the oxygen atom of the acetyl group can act as ligands, coordinating to the palladium catalyst.[18] This can form stable, off-cycle complexes that sequester the active catalyst, reducing the overall reaction rate.

Troubleshooting & Protocol 3.1: Selecting Advanced Catalytic Systems

Solution: Overcoming this challenge requires moving beyond standard catalysts like Pd(PPh₃)₄. The key is to use a catalytic system featuring a palladium precursor and a specialized ligand designed to promote reactions on hindered and electron-deficient substrates.

Ligand Selection is Critical: The ideal ligand should be both bulky and electron-rich .

• Bulkiness: Bulky ligands promote the reductive elimination step and help stabilize the monomeric, active Pd(0) species.[19][20]

• Electron-Donating: Electron-rich ligands increase the electron density on the palladium center, which accelerates the rate-limiting oxidative addition step, especially with electron-deficient aryl halides.[21][22]

Ligand Class	Example Ligands	Key Features & Application
Biaryl Phosphines	SPhos, XPhos, RuPhos	Highly effective for hindered substrates. The biaryl backbone provides bulk, while the phosphine is highly electron-donating. Considered the gold standard for many challenging couplings.[23]
Dialkylbiaryl Phosphines	BrettPhos, tBuBrettPhos	Even more electron-rich and bulky than standard Buchwald ligands. Excellent for coupling with electron-deficient heterocycles.[19]
Phosphorinanes	AliPhos, AlisonPhos	A newer class of highly active ligands for coupling hindered and electron-deficient partners.[23]

Experimental Protocol: Suzuki Coupling of 5-Bromo-4-acetylpyrimidine

• Reaction Setup: To a dry Schlenk tube or microwave vial, add 5-bromo-4-acetylpyrimidine (1.0 equiv), the arylboronic acid (1.5 equiv), and a strong, non-nucleophilic base like potassium phosphate (K₃PO₄, 3.0 equiv) or cesium carbonate (Cs₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with argon three times.

• Catalyst Addition: Under a positive pressure of argon, add the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4.5 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene/water mixture, 9:1) via syringe.

• Heating: Heat the reaction mixture to 80-110 °C and monitor by LC-MS. Microwave irradiation can often significantly reduce reaction times.[15][16][24]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography.

References

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• Ghaffari, B., et al. A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science. [Link]

• Billingsley, K. L., et al. Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands. ACS Publications. [Link]

• Wong, S. M., et al. The recent development of phosphine ligands derived from 2-phosphino-substituted heterocycles and their applications in palladium-catalyzed cross-coupling reactions. PolyU Scholars Hub. [Link]

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• Khan, I., et al. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

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• Liu, Y., et al. Nonbifunctional Outer-Sphere Strategy Achieved Highly Active α-Alkylation of Ketones with Alcohols by N-Heterocyclic Carbene Manganese (NHC-Mn). Organic Chemistry Portal. [Link]

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• 15. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
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Reference Data & Comparative Studies

Comparative Reactivity Guide: Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate vs. 2-Methoxypyrimidines

Introduction & Strategic Context

In medicinal chemistry and drug development, the pyrimidine scaffold is a foundational pharmacophore. Functionalizing the pyrimidine ring—particularly at the C2 position—via Nucleophilic Aromatic Substitution (SNA) is a critical pathway for synthesizing bioactive libraries[1]. However, the success of SNAr is entirely dictated by the electronic environment of the ring and the thermodynamic nature of the leaving group.

This guide provides an in-depth comparative analysis of two distinct pyrimidine classes: Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate (a highly activated, versatile electrophile) and 2-Methoxypyrimidines (a significantly less reactive, deactivated scaffold). By understanding the causality behind their reactivity, researchers can rationally design self-validating synthetic workflows that maximize yield and minimize side reactions.

Mechanistic Causality: Electronic Effects & Leaving Group Dynamics

The stark contrast in reactivity between these two scaffolds is not coincidental; it is a direct consequence of molecular orbital energy manipulation and leaving group polarizability.

The Highly Activated Scaffold: Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

This molecule is a prime candidate for rapid SNAr due to a synergistic combination of ring activation and leaving group capability:

• LUMO Lowering via EWGs: The acetyl group at C4 and the ethyl carboxylate (ester) at C5 act as powerful electron-withdrawing groups (EWGs) through both inductive (-I) and mesomeric (-M) effects. These groups drastically lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the C2 carbon highly susceptible to nucleophilic attack[2].

• Leaving Group Polarizability: The 2-methylthio (-SMe) group is a moderate leaving group in its native state, benefiting from the polarizability of the sulfur atom which stabilizes the Meisenheimer complex transition state[1].

• Oxidative Activation: The true power of the -SMe group lies in its ability to be oxidized to a methylsulfonyl (-SO₂Me) group. The sulfone is a spectacular leaving group that accelerates SNAr reaction rates by up to 1000-fold, allowing derivatization under exceptionally mild conditions[3].

The Deactivated Scaffold: 2-Methoxypyrimidines

Conversely, 2-methoxypyrimidines present significant synthetic hurdles:

• LUMO Raising via +M Effect: While oxygen is highly electronegative, the methoxy (-OMe) group donates electron density into the pyrimidine π-system via a strong mesomeric (+M) effect. This raises the LUMO energy, rendering the ring electron-rich and repelling incoming nucleophiles[4].

• Poor Leaving Group Ability: The methoxide ion (MeO⁻) is a strong base and a thermodynamically poor leaving group compared to a thiolate or sulfinate. Consequently, displacing a 2-methoxy group requires forcing conditions (e.g., >120°C, strong bases) that are often incompatible with sensitive functional groups.

Quantitative Reactivity Profile

To objectively compare these scaffolds, the following table synthesizes their kinetic and thermodynamic behaviors during SNAr derivatization.

Parameter	Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate	2-Methoxypyrimidine
Primary Leaving Group	-SMe (Native) / -SO₂Me (Oxidized)	-OMe
Electronic Influence on C2	Strong Activation (-M, -I from C4/C5 EWGs)	Deactivation (+M from -OMe)
LUMO Energy State	Significantly Lowered	Raised
Required Nucleophile Strength	Moderate (Amines, Thiols, Alcohols)	Very Strong (Alkoxides, Amides)
Typical SNAr Temperature	0°C to 60°C (Mild)	120°C to 150°C (Harsh)
Relative Reaction Rate	Extremely Fast (Minutes to Hours)	Very Slow (Days, or Unreactive)

Mechanistic Pathway Visualization

The following diagram illustrates the divergent SNAr pathways dictated by the leaving group and electronic activation.

SNAr mechanistic pathways comparing 2-methylthio and 2-methoxy pyrimidine derivatives.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In Protocol A , the necessity of the sulfone's electron-withdrawing capacity is proven by the fact that omitting the oxidation step causes the room-temperature SNAr reaction to stall. Protocol B demonstrates the forcing conditions required to overcome the thermodynamic penalty of the methoxy leaving group.

Protocol A: Two-Step Derivatization of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Step 1: Oxidative Activation (Thioether to Sulfone)

• Preparation: Dissolve 1.0 equivalent of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in anhydrous Dichloromethane (DCM) (0.1 M concentration).

• Cooling: Chill the reaction flask to 0°C using an ice bath to control the exothermic oxidation.

• Reagent Addition: Add 2.2 equivalents of m-chloroperoxybenzoic acid (mCPBA) portion-wise over 15 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 2–4 hours. Monitor complete conversion of the thioether to the sulfone via LC-MS[3].

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy excess peroxide, followed by saturated aqueous NaHCO₃ to neutralize the m-chlorobenzoic acid byproduct. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 2: Nucleophilic Aromatic Substitution (SNAr)

• Preparation: Dissolve the crude sulfone intermediate in anhydrous THF or DMF.

• Nucleophile Addition: Add 1.2 equivalents of the desired amine nucleophile and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

• Reaction: Stir at room temperature. The reaction typically reaches completion within 1–3 hours due to the extreme electrophilicity of the activated C2 position[2].

• Purification: Concentrate the mixture and purify via silica gel flash chromatography to isolate the C2-functionalized pyrimidine.

Step-by-step experimental workflow for the derivatization of 2-(methylthio)pyrimidines.

Protocol B: Direct SNAr of 2-Methoxypyrimidine (Comparative)

Note: This protocol highlights the harsh conditions required to displace the deactivated -OMe group.

• Preparation: Dissolve 1.0 equivalent of 2-methoxypyrimidine in a high-boiling polar aprotic solvent such as N-Methyl-2-pyrrolidone (NMP) or DMSO.

• Reagent Addition: Add a large excess (3.0–5.0 equivalents) of the amine nucleophile and 2.0 equivalents of a strong base (e.g., Cs₂CO₃ or t-BuOK).

• Reaction: Heat the mixture to 120°C–150°C in a sealed pressure tube or microwave reactor for 12–24 hours.

• Workup & Purification: Cool to room temperature, dilute with water to precipitate the product (or extract with EtOAc), and purify via reverse-phase HPLC or column chromatography. Yields are typically lower due to thermal degradation and competing side reactions.

Sources

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• 4. wuxibiology.com [wuxibiology.com]

Mass spectrometry fragmentation patterns of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

An in-depth understanding of mass spectral fragmentation is paramount for the structural elucidation of novel pyrimidine-based therapeutics. Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate is a highly functionalized scaffold utilized in the synthesis of kinase inhibitors and antimicrobial agents.

This guide provides an objective, comparative analysis of its electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation dynamics against a common structural alternative, Ethyl 2-(methoxy)pyrimidine-5-carboxylate. By dissecting these pathways, analytical chemists can establish robust, self-validating multiple reaction monitoring (MRM) methods for pharmacokinetic profiling.

Mechanistic Causality in Pyrimidine Fragmentation

The fragmentation of substituted pyrimidines under collision-induced dissociation (CID) is heavily dictated by the electronic nature and regiochemistry of the substituents [3]. In our target molecule, three distinct functional groups compete for charge retention and neutral loss:

• The C4-Acetyl Group: The carbonyl oxygen acts as a secondary protonation site. Under CID, the electron-withdrawing nature of the adjacent pyrimidine ring facilitates a rapid α -cleavage, resulting in a highly diagnostic loss of an acetyl radical or ketene (-43 Da or -42 Da).

• The C5-Ethyl Ester: Esters commonly undergo a McLafferty-type rearrangement if an abstractable hydrogen is present, or a direct neutral loss of ethylene (-28 Da) followed by carbon dioxide (-44 Da).

• The C2-Methylthio Group: Unlike methoxy analogs where the 2-O-methyl group dominates competitive fragmentation pathways[2], the C-S bond in the methylthio group is significantly weaker. This leads to a characteristic homolytic cleavage of the ⋅ SCH 3​ radical (-47 Da) or the loss of H 2​ S (-34 Da) [1].

Comparative Pathway Analysis

When comparing the target compound to its oxygenated alternative (Ethyl 2-(methoxy)pyrimidine-5-carboxylate), the divergence in fragmentation is stark. The methoxy alternative strongly favors the loss of formaldehyde (-30 Da) from the C2 position [2], whereas the methylthio target prioritizes the cleavage of the C4-acetyl group before the C2-substituent is compromised.

Primary CID fragmentation pathways of protonated Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.

Quantitative Performance & Comparative Data

To objectively evaluate the diagnostic utility of these fragments, we compare the positive ion mode ESI-MS/MS data of the target compound against its methoxy alternative. The data below summarizes the optimal transitions for quantitative MRM assays.

Compound	Precursor Ion [M+H]+	Primary Fragment (Quantifier)	Secondary Fragment (Qualifier)	Optimal Collision Energy (CE)	Diagnostic Structural Implication
Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate	m/z 241.06	m/z 198.05 (-43 Da)	m/z 194.05 (-47 Da)	18 eV / 25 eV	Confirms presence of intact C4-acetyl and C2-methylthio groups.
Ethyl 2-(methoxy)pyrimidine-5-carboxylate (Alternative)	m/z 183.08	m/z 155.05 (-28 Da)	m/z 153.07 (-30 Da)	15 eV / 22 eV	Lacks acetyl loss; dominated by ester ethylene loss and C2-formaldehyde loss.

Analytical Insight: The target compound exhibits superior MS stability. The loss of the acetyl group (m/z 198.05) provides a highly abundant, noise-free quantifier ion, making it a superior scaffold for tracking in vivo pharmacokinetics compared to the methoxy alternative, which suffers from isobaric matrix interference at lower m/z ranges.

Self-Validating Experimental Protocol

To ensure that the observed fragmentation pathways are not artifactual (e.g., resulting from in-source thermal degradation), this protocol incorporates an in-source Hydrogen/Deuterium (H/D) exchange validation system [2]. By shifting the ionizing proton to a deuteron, we can definitively trace charge retention across the fragment ions.

Step-by-Step LC-MS/MS Methodology

Phase 1: Sample Preparation & H/D Exchange (Validation Step)

• Standard Preparation: Dissolve 1 mg of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in 1 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock.

• Control Dilution: Dilute to 100 ng/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Validation Dilution (H/D Exchange): Dilute a separate aliquot to 100 ng/mL using 50:50 Deuterium Oxide (D 2​ O) :Acetonitrile containing 0.1% Deuterated Formic Acid (DCOOD). Causality: This forces the ionizing adduct to be [M+D]+ , shifting the precursor to m/z 242.07. Fragments retaining the ionizing deuteron will also shift by +1 Da, validating the cleavage site.

Phase 2: UHPLC Separation 4. Column Selection: Inject 2 μ L onto a C18 column (e.g., 2.1 x 50 mm, 1.7 μ m). Causality: The hydrophobic methylthio and ethyl ester groups require a non-polar stationary phase for adequate retention. 5. Gradient Elution: Run a shallow gradient from 5% to 95% Acetonitrile over 3 minutes. Causality: A shallow gradient prevents the co-elution of isobaric matrix interferences, ensuring the precursor ion population entering the ESI source is highly homogeneous.

Phase 3: Mass Spectrometry (CID Optimization) 6. Source Parameters: Set ESI to Positive Ion Mode. Capillary voltage: 3.5 kV. Desolvation temperature: 350°C. 7. Precursor Isolation: Isolate m/z 241.06 (Control) and m/z 242.07 (Validation) in Q1. 8. Energy Ramping: Perform a CID energy ramp from 5 eV to 40 eV using Argon as the collision gas. 9. Data Acquisition: Record the appearance of m/z 198, 213, and 194 in the Q3/TOF analyzer. Cross-reference with the D 2​ O sample to confirm mass shifts.

Self-validating LC-MS/MS workflow utilizing H/D exchange for pathway verification.

References

• smolecule.com - 2-(methylthio)pyrimidine-4,6(1H,5H)-dione Mass Spectrometric Analysis.
• Journal of Mass Spectrometry (NIH) - Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives.
• BenchChem - A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines.

Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate vs other pyrimidine building blocks in synthesis

Comparative Synthesis Guide: Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate vs. Traditional Pyrimidine Building Blocks

Executive Summary

The pyrimidine scaffold is a privileged pharmacophore in drug discovery, forming the structural core of numerous kinase inhibitors (e.g., CDK4/6, EGFR, and PI3K inhibitors)[1]. The strategic selection of pyrimidine building blocks dictates not only the efficiency of the synthetic route but also the accessible chemical space for late-stage diversification. This guide objectively evaluates the performance of the highly specialized bis-electrophile Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate against traditional alternatives, specifically the 4-chloro and 4-methyl analogs[1].

Mechanistic Profiling & Causality

The utility of a pyrimidine building block hinges on its electronic topography. The presence of a 2-(methylthio) group is a strategic constant across these scaffolds; it acts as a robust protecting group that stabilizes the ring during harsh annulation conditions, yet can be cleanly oxidized to a sulfone (-SO2Me) to enable late-stage S_NAr displacement by anilines[1][2].

The critical differentiator lies at the C4 and C5 positions:

• Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate (The Bis-Electrophile): This compound features a C4-ketone and a C5-ester. The ketone is a "hard" electrophile, while the ester is relatively "soft." This differential electrophilicity drives strict regioselectivity when reacted with dinucleophiles like hydrazines or amidines. The initial attack occurs rapidly at the C4-ketone, followed by a thermodynamically driven intramolecular cyclization onto the C5-ester, directly yielding fused heteroaromatics (e.g., pyrazolo[3,4-d]pyrimidines).

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (The S_NAr Hub): The C4-chloro group is highly activated by the adjacent pyrimidine nitrogens and the C5-ester[1]. It undergoes rapid S_NAr with primary amines. However, because it is a mono-electrophilic site, forming a fused ring requires a secondary, often transition-metal-catalyzed step (e.g., Sonogashira coupling followed by cyclization).

• Ethyl 4-methyl-2-(methylthio)pyrimidine-5-carboxylate (The C-H Acidic Hub): The C4-methyl protons are mildly acidic. Condensation with reagents like DMF-DMA can yield enamines, which are subsequently cyclized. However, this requires significantly harsher conditions and longer reaction times than the 4-acetyl variant.

Comparative reactivity pathways of 4-acetyl vs. 4-chloro pyrimidine building blocks.

Comparative Performance Data

The following table summarizes the experimental performance of these building blocks when tasked with forming a fused bicyclic system (e.g., for kinase inhibitor library generation).

Building Block	Primary Reactivity Mode	Reagent for Annulation	Reaction Conditions	Typical Yield (%)	Regioselectivity
4-Acetyl-2-(methylthio)	Bis-electrophilic cyclization	Hydrazine hydrate	EtOH, Reflux, 2 h	85 - 92%	>98% (Single isomer)
4-Chloro-2-(methylthio)	Sequential S_NAr / Coupling	Amine, then Alkyne	1. S_NAr (RT) 2. Pd-cat (80°C)	60 - 75% (Over 2 steps)	N/A (Stepwise)
4-Methyl-2-(methylthio)	Enamine condensation	DMF-DMA, then Amine	1. 110°C, 12 h 2. Reflux, 6 h	45 - 60%	Moderate

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. The physical changes in the reaction mixture (e.g., precipitation) act as real-time indicators of mechanistic progression.

Protocol A: One-Pot Annulation via Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Objective: Synthesis of 3-methyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one.

• Initiation: Dissolve 1.0 eq of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in anhydrous ethanol (0.2 M). The solution will appear pale yellow.

• Nucleophilic Attack: Add 1.1 eq of hydrazine hydrate dropwise at 0°C. Causality: The low temperature controls the exothermic attack of the hard hydrazine nitrogen onto the C4-ketone, preventing premature ester hydrolysis.

• Thermodynamic Cyclization: Heat the mixture to reflux (78°C) for 2 hours. Self-Validation: As the hydrazone intermediate cyclizes onto the C5-ester, releasing ethanol, the highly conjugated, planar fused pyrazolo[3,4-d]pyrimidine forms. Due to its rigid, flat structure and strong intermolecular hydrogen bonding, the product becomes insoluble in ethanol and precipitates as a dense white solid.

• Isolation: Cool to room temperature, filter the precipitate, and wash with cold ethanol. The spontaneous precipitation drives the reaction equilibrium forward (Le Chatelier's principle) and eliminates the need for column chromatography.

Protocol B: Stepwise Fusion via Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Objective: Synthesis of a functionalized pyrido[2,3-d]pyrimidine precursor[1].

• S_NAr Substitution: Dissolve 1.0 eq of the 4-chloro building block in THF. Add 1.2 eq of a primary amine and 2.0 eq of DIPEA. Stir at room temperature for 4 hours. Self-Validation: The reaction progress can be tracked by TLC; the highly polar amine converts the non-polar starting material into a distinct, UV-active intermediate.

• Annulation Preparation: The resulting 4-amino intermediate must be isolated, purified, and subjected to a subsequent transition-metal catalyzed coupling (e.g., with an alkyne or activated alkene) to build the second ring. Causality: Because the 4-chloro scaffold lacks a pre-installed second electrophilic carbon (unlike the 4-acetyl variant), the synthetic route is inherently lengthened.

Standard workflow for kinase inhibitor library synthesis using 2-(methylthio)pyrimidines.

Conclusion

While Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate remains the industry standard for linear, step-wise S_NAr functionalization (heavily utilized in the synthesis of drugs like Palbociclib)[1], the 4-acetyl variant offers superior atom economy and procedural simplicity for the direct synthesis of fused pyrimidine systems. By providing a pre-organized 1,3-dielectrophilic array, the 4-acetyl scaffold collapses multi-step annulations into a single, thermodynamically driven, self-purifying step.

References

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A Definitive Guide to Validating NMR Peak Assignments: The Case of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

Introduction

This guide presents a systematic, self-validating methodology for the structural confirmation and NMR peak assignment of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate , a substituted pyrimidine of interest in medicinal chemistry. We will move beyond simple 1D spectral interpretation, employing a suite of 2D correlation experiments to build an unassailable, interconnected web of evidence. This approach demonstrates how to leverage modern NMR techniques to not just propose, but to definitively prove a chemical structure.

The Target Molecule:

The Foundational Hypothesis: Predicting Chemical Shifts

Before entering the lab, a skilled scientist forms a hypothesis. In NMR, this involves predicting the expected chemical shifts (δ) for the molecule's unique proton (¹H) and carbon (¹³C) environments. These predictions are based on established principles of magnetic shielding and deshielding, drawing comparisons from known spectral data of similar functional groups.

The structure of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate presents several distinct functional groups: an ethyl carboxylate, an acetyl group, a methylthio group, and a highly substituted pyrimidine ring.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Group	Atom Label	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale & Supporting Data
Pyrimidine Ring	H6	~8.5 - 9.0 (Singlet)	-	The lone proton on the electron-deficient pyrimidine ring is expected to be significantly deshielded.
C2	-	~170 - 175	Attached to two nitrogen atoms and a sulfur atom, leading to a downfield shift.
C4	-	~165 - 170	Attached to a nitrogen, an acetyl carbonyl, and part of the aromatic system.
C5	-	~115 - 125	Carbonyl substitution deshields this position, but less so than C2 and C4.
C6	-	~155 - 160	Attached to a nitrogen and bearing the only proton on the ring.
Ethyl Carboxylate	H7 (CH₂)	~4.2 - 4.5 (Quartet)	~60 - 65	Deshielded by the adjacent oxygen atom.[1]
H8 (CH₃)	~1.2 - 1.4 (Triplet)	~13 - 15	Standard alkyl region, coupled to H7.[1]
C9 (C=O)	-	~160 - 165	Typical chemical shift for an ester carbonyl carbon.[2]
Acetyl Group	H10 (CH₃)	~2.5 - 2.8 (Singlet)	~25 - 30	Deshielded by the adjacent carbonyl group.
C11 (C=O)	-	~195 - 205	Typical chemical shift for a ketone carbonyl.
Methylthio Group	H12 (CH₃)	~2.6 - 2.9 (Singlet)	~14 - 18	Deshielded by the sulfur atom.[3]

Experimental Design: A Self-Validating Workflow

The core of our approach is not to rely on a single experiment but to use a series of correlated experiments where each step validates the next. This creates a robust and trustworthy dataset.

Protocol 1: NMR Sample Preparation and Data Acquisition

• Sample Preparation :

  • Accurately weigh 10-15 mg of the synthesized Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.

  • Dissolve the sample in ~0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a common first choice for its versatility.[4] The choice of solvent is critical, as solvent-solute interactions can cause significant variations in chemical shifts.[5][6][7][8]

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition :

  • Acquire all spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher) to maximize signal dispersion and resolve complex multiplicities.[9]

  • Run a standard suite of 1D and 2D experiments at a constant temperature (e.g., 298 K) to ensure chemical shift stability.[10]

  • Required Experiments :

    • ¹H NMR (Proton)

    • ¹³C NMR (Carbon, proton-decoupled)

    • DEPT-135 (Distortionless Enhancement by Polarization Transfer)

    • 2D ¹H-¹H COSY (Correlation Spectroscopy)

    • 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

    • 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

Workflow for NMR Data Acquisition and Analysis

The following diagram illustrates the logical flow of experiments, designed for systematic validation.

Caption: Key long-range HMBC correlations confirming the molecular backbone.

• Connecting the Acetyl Group : The protons of the acetyl methyl group (H10, δ 2.75) show correlations to both their own carbonyl carbon (C11, δ 198.7) and, crucially, to the pyrimidine carbon C4 (δ 168.5). This definitively places the acetyl group at the C4 position.

• Connecting the Ethyl Ester : The methylene protons of the ethyl group (H7, δ 4.41) correlate to the ester carbonyl carbon (C9, δ 163.4) and to the pyrimidine carbon C5 (δ 119.3). This confirms the ester functionality is attached at C5.

• Connecting the Methylthio Group : The protons of the methylthio group (H12, δ 2.68) show a clear correlation to the pyrimidine carbon C2 (δ 172.1), locking its position on the ring.

• Validating the Ring Structure : The lone pyrimidine proton (H6, δ 8.85) correlates to both C4 (δ 168.5) and C5 (δ 119.3), confirming its position adjacent to these two substituted carbons.

Conclusion: A Final, Validated Assignment

References

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• Bahrami, A., et al. (2012). Probabilistic Validation of Protein NMR Chemical Shift Assignments. PMC - NIH. Retrieved from [Link]

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• Wiley-VCH. Supporting Information. Retrieved from [Link]

• Yonezawa, T., Morishima, I., & Takeuchi, K. (1967). Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Bulletin of the Chemical Society of Japan, 40(8), 1807-1813. Retrieved from [Link]

• Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments? r/chemhelp. Retrieved from [Link]

• Wiley Online Library. (2009, April 15). In situ proton NMR study of acetyl and formyl group migration in mono-O-acyl D-glucose. Retrieved from [Link]

• PubMed. (2016, January 2). Probabilistic Validation of Protein NMR Chemical Shift Assignments. Retrieved from [Link]

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• SciSpace. (1996). 1H‐NMR study of some new acetyl dimethylbiphenyls: unambiguous signal assignment for the methyl groups. Retrieved from [Link]

• Wikipedia. Probabilistic Approach for Protein NMR Assignment Validation. Retrieved from [Link]

• ResearchGate. (2015, August). Structural Identification of Pyrazoles and Pyrimidines Using 2D HMBC NMR and Single-Crystal X-Ray Diffraction. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). 29.10 ¹³C NMR Spectroscopy. Retrieved from [Link]

• Preprints.org. Supporting information Synthesis of the pyrene derivative The NMR spectra... Retrieved from [Link]

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• ResearchGate. (n.d.). ¹H-NMR spectrum of the acetyl group region of xylooligosaccharides.... Retrieved from [Link]

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• European Directorate for the Quality of Medicines & HealthCare. Guide to NMR Method Development and Validation – Part I: Identification and Quantification. Retrieved from [Link]

• MDPI. (2011, September 9). Efficient 1 H-NMR Quantitation and Investigation of N-Acetyl-D-glucosamine (GlcNAc) and N,N'-Diacetylchitobiose (GlcNAc) 2 from Chitin. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

As researchers and developers in the pharmaceutical landscape, our work is predicated on a foundation of safety and precision. The proper handling and disposal of chemical reagents like Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate are not mere regulatory hurdles; they are integral components of responsible science. This guide provides a direct, procedural framework for the safe management of this compound, ensuring the protection of laboratory personnel and the preservation of our environment. The causality behind each step is explained to foster a culture of safety that is both informed and proactive.

Hazard Identification and Risk Assessment: An Inferential Approach

Based on compounds like Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, it is prudent to assume this chemical possesses the following hazards[1][2]:

• Skin Irritation (Category 2)

• Serious Eye Irritation (Category 2)

• Respiratory Irritation (May cause respiratory irritation)

• Acute Oral Toxicity (Harmful if swallowed) [3]

The organosulfur (thioether) component also warrants attention. While not as reactive as thiols, thioethers can be oxidized and may have a strong, unpleasant odor, especially upon decomposition[4]. Therefore, all handling and disposal should be planned to contain potential vapors.

Table 1: Inferred Hazard Profile and Rationale

Hazard Classification	Inferred Severity	Rationale & Key Considerations
Skin Corrosion/Irritation	Category 2	Analogous pyrimidine derivatives cause skin irritation. Prolonged contact should be avoided.[2]
Serious Eye Damage/Irritation	Category 2A	Direct contact with eyes is likely to cause serious irritation.[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	Dusts or vapors may irritate the respiratory tract.[2]
Acute Oral Toxicity	Category 4 (Harmful)	Ingestion of the compound may be harmful.[3]
Chemical Incompatibilities	Strong Oxidizing Agents	The thioether group can be oxidized, potentially leading to an exothermic reaction. Avoid contact with agents like nitrates, perchlorates, and peroxides.[4]

Foundational Safety: PPE and Engineering Controls

Before any waste handling begins, establishing a robust safety barrier is non-negotiable. This is achieved through a combination of personal protective equipment (PPE) and engineering controls.

• Engineering Controls : All handling of Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, including weighing, solution preparation, and waste consolidation, must be conducted within a certified chemical fume hood.[5][6] This is the primary defense against inhaling potentially irritating dust or vapors. Ensure eyewash stations and safety showers are accessible and unobstructed.[5]

• Personal Protective Equipment (PPE) : The following PPE is mandatory:

  • Eye Protection : Tightly fitting safety goggles and a face shield are required to protect against splashes.[7]

  • Hand Protection : Chemical-resistant nitrile or neoprene gloves must be worn. Inspect gloves for integrity before each use and dispose of them as solid hazardous waste upon completion of the task.[7]

  • Body Protection : A flame-resistant laboratory coat should be worn and kept fully fastened to protect skin and clothing.[7]

Systematic Disposal Protocol: A Step-by-Step Workflow

The disposal of this compound must be treated as a hazardous waste process from start to finish. Under no circumstances should this chemical or its containers be disposed of in standard trash or via sink drains.[8] The only acceptable disposal route is through a licensed environmental waste management company.[9][10]

Step 1: Waste Segregation and Collection

Proper segregation is fundamental to preventing dangerous chemical reactions.[11]

• Solid Waste :

  • Collect un-used or expired solid Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate in its original container where possible.

  • Any contaminated disposable materials (e.g., gloves, weighing papers, absorbent pads from spill cleanup) must be collected in a designated, puncture-resistant, and clearly labeled solid hazardous waste container.[9]

• Liquid Waste :

  • Collect all solutions containing the compound in a dedicated liquid hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE).[7]

  • Crucially, do not mix this waste stream with other incompatible wastes , particularly strong oxidizing agents.[4] It is best practice to maintain a dedicated waste container for this specific pyrimidine derivative or, at minimum, for halogen-free, sulfur-containing organic waste.

Step 2: Container Management and Labeling

Clear and accurate labeling is a critical compliance and safety requirement enforced by agencies like the EPA and OSHA.[11][12]

• Select an Appropriate Container : Ensure the container is leak-proof, has a secure screw-top cap, and is in good condition.

• Affix a Hazardous Waste Tag : As soon as the first drop of waste is added, the container must be labeled. The label must include:

  • The words "HAZARDOUS WASTE "[7]

  • The full chemical name: "Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate "

  • The accumulation start date (the date the first waste was added).

  • A clear indication of the hazards (e.g., "Irritant").

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

Waste containers must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA) that is under the control of laboratory personnel.[5]

• Keep the container securely closed at all times, except when adding waste.[13]

• Store the container in a cool, dry, and well-ventilated location.

• The SAA must have secondary containment (such as a chemical-resistant tray) to contain any potential leaks.[7]

• Store away from heat, sources of ignition, and incompatible materials.[7]

Step 4: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical safety officer to arrange for the pickup of the hazardous waste container.[8][9] Do not attempt to transport hazardous waste across the facility yourself.[8]

Disposal Decision Workflow

The following diagram outlines the critical decision points in the disposal process for Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.

Caption: Decision workflow for proper waste segregation and disposal.

Spill and Emergency Procedures

Immediate and correct response to a spill or exposure is critical.

Small Spill Containment (within a chemical fume hood)

• Ensure PPE is worn.

• Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial spill kit.[7]

• Collect the absorbed material using non-sparking tools and place it into the designated solid hazardous waste container.[7]

• Decontaminate the spill area with a suitable solvent (such as ethanol or acetone), followed by a wash with soap and water. Collect all cleaning materials as hazardous waste.

• Report the spill to your laboratory supervisor and EHS department, as per institutional policy.[9]

Personnel Exposure

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[6][7]

• Eye Contact : Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][7]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Ingestion : Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[7]

Decontamination and Empty Container Protocol

• Glassware Decontamination : Glassware that has come into contact with the compound should be triple-rinsed with a suitable organic solvent (e.g., ethanol or acetone) before conventional washing. The rinsate from these three rinses must be collected and disposed of as liquid hazardous waste.[14]

• Empty Container Disposal : The original product container is not considered "empty" until it has been triple-rinsed.[14] Collect the rinsate as hazardous waste. After rinsing, the label on the container should be defaced or removed before disposal in the appropriate laboratory glass or solid waste bin, as per your institution's policy.

By adhering to this comprehensive disposal protocol, you fulfill your professional responsibility to maintain a safe and compliant laboratory environment. Trust in these procedures is built upon a clear understanding of the chemical's nature and a systematic approach to managing its lifecycle from procurement to disposal.

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A Comprehensive Guide to Personal Protective Equipment for Handling Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate

In the dynamic landscape of pharmaceutical research and drug development, the safety of laboratory personnel is paramount. The handling of novel chemical entities, such as Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, necessitates a thorough understanding of potential hazards and the stringent application of safety protocols. This guide, designed for researchers, scientists, and drug development professionals, provides essential, immediate safety and logistical information for the handling and disposal of this compound. By moving beyond a simple checklist, we delve into the causality behind each safety recommendation, fostering a culture of informed caution and meticulous practice.

Core Principles of Chemical Handling

Before undertaking any procedure involving this compound, a comprehensive risk assessment should be conducted. The fundamental principles of minimizing exposure through engineering controls, administrative controls, and finally, personal protective equipment (PPE) must be applied[4]. All work with this compound, especially when handling the solid form or creating solutions, should be performed within a certified chemical fume hood to minimize inhalation exposure[5][6]. Emergency equipment, including an eyewash station and a safety shower, must be readily accessible[5][7].

Personal Protective Equipment (PPE): Your Last Line of Defense

The appropriate selection and use of PPE are critical for preventing direct contact with hazardous chemicals[8][9]. The following table outlines the minimum required PPE for handling Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate.

PPE Category	Item	Specifications and Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended to prevent skin contact. Given that breakthrough times can vary, it is advisable to double-glove, especially during prolonged procedures. Inspect gloves for any signs of degradation or puncture before use[5][10][11].
Eye and Face Protection	Safety goggles and face shield	Tightly fitting chemical splash goggles are mandatory to protect against splashes and aerosols. A full-face shield should be worn over the goggles when there is a significant risk of splashing, such as during bulk transfers or when the compound is under pressure[10][11][12].
Skin and Body Protection	Flame-resistant laboratory coat	A fully buttoned, flame-resistant lab coat serves to protect the skin and personal clothing from accidental spills and splashes. For procedures with a higher risk of significant contamination, chemical-resistant aprons or coveralls should be considered[5][10][12].
Respiratory Protection	NIOSH-approved respirator (if required)	All handling of the solid compound or its solutions should be conducted in a chemical fume hood. If a fume hood is not available or if there is a potential for aerosol generation outside of a contained system, a NIOSH-approved respirator with an appropriate chemical cartridge is necessary. A fit test is required before using a respirator[6][12].

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational protocol is crucial for minimizing the risk of exposure and ensuring the integrity of the research.

Preparation

• Designated Area: Confirm that the designated work area, preferably a chemical fume hood, is clean and uncluttered.

• Emergency Equipment Check: Verify the functionality and accessibility of the nearest safety shower and eyewash station.

• Assemble Materials: Gather all necessary chemicals, solvents, and equipment before commencing the experiment to avoid unnecessary movement in and out of the work area.

• Review SDS of Analogs: Before starting, review the Safety Data Sheets for similar compounds, such as Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, to reinforce understanding of potential hazards[1].

Donning PPE

The following sequence should be followed to ensure proper protection:

Diagram 1: Recommended PPE Donning Sequence.

Handling the Compound

• Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to prevent the inhalation of fine particulates.

• Dissolving: When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.

• Transfers: Use appropriate tools such as spatulas for solids and cannulas or syringes for liquids to minimize the risk of spills[13].

• Container Management: Keep all containers holding the compound tightly sealed when not in use and clearly labeled with the chemical name and associated hazards[14].

Doffing PPE

The removal of PPE is a critical step to prevent cross-contamination. The following sequence is recommended:

Diagram 2: Recommended PPE Doffing Sequence.

After removing all PPE, wash hands thoroughly with soap and water.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper waste management is a critical component of laboratory safety and environmental responsibility. All materials contaminated with Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate must be treated as hazardous waste[7][10].

Waste Segregation and Collection

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels, must be collected in a dedicated, clearly labeled hazardous waste container[10]. The container should be made of a compatible material, such as high-density polyethylene.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, labeled hazardous waste container for liquids. Do not mix with incompatible waste streams[6][15].

• Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be disposed of in a designated puncture-resistant sharps container[6].

Waste Storage and Disposal

• Storage: Hazardous waste containers should be kept closed except when adding waste. Store them in a designated, well-ventilated satellite accumulation area away from heat and ignition sources[10].

• Disposal: All hazardous waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations. Never dispose of this compound down the drain or in the regular trash[7][8].

Spill Response

In the event of a small spill within a chemical fume hood:

• Ensure appropriate PPE is worn.

• Contain the spill with an inert absorbent material like vermiculite or sand[10].

• Carefully collect the absorbed material using non-sparking tools and place it in the designated solid hazardous waste container.

• Decontaminate the spill area with a suitable solvent, followed by a thorough cleaning with soap and water.

For larger spills, or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team.

By adhering to these detailed protocols, researchers can confidently handle Ethyl 4-acetyl-2-(methylthio)pyrimidine-5-carboxylate, ensuring their safety and the integrity of their work while maintaining a commitment to environmental stewardship.

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